D-Tetramannuronic acid

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Chemical Properties of D-Tetramannuronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical properties of D-Tetramannuronic acid, an alginate oligomer with potential applications in pain and vascular dementia research.[1] This document is intended for researchers, scientists, and professionals in drug development, offering detailed data, experimental methodologies, and pathway visualizations to support further investigation and application of this compound.

Core Chemical Properties

D-Tetramannuronic acid is an oligosaccharide composed of four β-D-mannuronic acid units linked together. While specific experimental data for the tetramer is limited in publicly available literature, this guide consolidates known information and provides data for the monomeric unit, D-Mannuronic acid, as a point of reference.

Quantitative Data Summary

Property	D-Tetramannuronic Acid	D-Mannuronic Acid	Data Source
Chemical Formula	C₂₄H₃₄O₂₅	C₆H₁₀O₇	[2][3]
Molecular Weight	722.51 g/mol	194.14 g/mol	[2]
CAS Number	149511-34-2	6906-37-2	[1][4]
Appearance	Off-white to solid	-	MedchemExpress
Purity	≥98.0%	-	MedchemExpress
Predicted pKa	Not available	3.21	[5]
Solubility	Soluble in water (qualitative)	Soluble in water	[6][7]
Melting Point	Not available	Not available	-

Experimental Protocols

Detailed methodologies for determining the fundamental chemical properties of D-Tetramannuronic acid are outlined below. These protocols are based on established analytical techniques for carbohydrates and oligosaccharides.

Determination of pKa by Potentiometric Titration

This method is a high-precision technique for determining the acid dissociation constant (pKa) of a substance.[8]

Methodology:

• Sample Preparation: Prepare a solution of D-Tetramannuronic acid of a known concentration (e.g., 1-10 mg/mL) in deionized, carbonate-free water. A precise weight of the compound is required.

• Blank Titration: Perform a titration of the solvent (carbonate-free water) with a standardized solution of a strong base (e.g., 0.1 M NaOH) to establish a baseline titration curve.

• Sample Titration: Titrate the D-Tetramannuronic acid solution with the same standardized strong base, monitoring the pH using a calibrated pH electrode after each addition of titrant.

• Data Analysis: Plot the pH of the solution as a function of the volume of titrant added. The pKa is determined from the pH at the half-equivalence point, which is the point where half of the acidic protons have been neutralized. The equivalence point is identified as the inflection point of the titration curve.[8] The pKa value is calculated by comparing the shape of the sample's titration curve to that of the blank.[8]

Determination of Aqueous Solubility

This protocol outlines a method for quantifying the solubility of D-Tetramannuronic acid in water.

Methodology:

• Equilibrium Method: Add an excess amount of D-Tetramannuronic acid to a known volume of deionized water in a sealed container.

• Equilibration: Agitate the suspension at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Separate the saturated solution from the undissolved solid by centrifugation and/or filtration through a fine-pored filter.

• Quantification: Analyze the concentration of D-Tetramannuronic acid in the clear, saturated solution using a suitable analytical technique. High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) is a sensitive method for oligosaccharide quantification.[9]

• Calculation: The solubility is expressed as the concentration of the dissolved substance in the saturated solution (e.g., in mg/mL or mol/L).

Melting Point Determination via Capillary Method

This standard technique is used to determine the melting point of a crystalline solid.[10]

Methodology:

• Sample Preparation: Finely powder a dry sample of D-Tetramannuronic acid. Pack the powder into a thin-walled glass capillary tube, sealed at one end, to a height of about 3 mm.[3]

• Apparatus Setup: Place the capillary tube in a melting point apparatus, which consists of a heated block or bath and a calibrated thermometer or temperature sensor.[11]

• Heating: Heat the apparatus at a controlled rate. A rapid heating rate can be used for an initial approximate determination, followed by a slower rate (e.g., 1 °C/minute) for a precise measurement as the expected melting point is approached.[3][11]

• Observation: Observe the sample through a magnifying lens. The melting point range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample becomes a clear liquid.[11] It is important to note that many carbohydrates decompose upon melting, which may be observed as darkening of the sample.[10]

Signaling Pathway and Experimental Workflow Visualization

D-Mannuronic acid and its polymers have been shown to interact with Toll-like Receptors (TLRs), specifically TLR2 and TLR4, modulating downstream inflammatory signaling pathways.[2][12][13] The following diagrams illustrate the TLR4 signaling pathway and a general experimental workflow for its investigation.

Caption: TLR4 signaling pathway inhibited by D-Mannuronic Acid.

Caption: Workflow for TLR4 signaling investigation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. M2000 (β-D-Mannuronic Acid) as a Novel Antagonist for Blocking the TLR2 and TLR4 Downstream Signalling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 4. Mannuronic acid | 6814-36-4 [chemicalbook.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Biophysico-Chemical Properties of Alginate Oligomers Obtained by Acid and Oxidation Depolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Showing Compound Mannuronic acid (FDB005959) - FooDB [foodb.ca]
• 8. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 9. pietdaas.nl [pietdaas.nl]
• 10. thinksrs.com [thinksrs.com]
• 11. chem.ucalgary.ca [chem.ucalgary.ca]
• 12. biomedres.us [biomedres.us]
• 13. Involvement of toll-like receptor (TLR) 2 and TLR4 in cell activation by mannuronic acid polymers - PubMed [pubmed.ncbi.nlm.nih.gov]

discovery and isolation of D-Tetramannuronic acid

An In-depth Technical Guide to the Isolation and Characterization of Oligomannuronic Acids

Introduction

This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of oligomannuronic acids, with a specific focus on tetramers of D-mannuronic acid. It is important to note that the term "D-Tetramannuronic acid" is not standard in scientific literature. The more common and accurate terminology is oligomannuronic acid , which refers to short chains of D-mannuronic acid residues. This guide will use the standard nomenclature.

Oligomannuronic acids are subunits of alginate, a linear polysaccharide found in the cell walls of brown seaweeds.[1][2][3] Alginate is composed of blocks of (1-4)-linked β-D-mannuronic acid (M) and its C-5 epimer α-L-guluronic acid (G).[1][2][3] Oligomannuronic acids, particularly those with a defined degree of polymerization, have garnered significant interest due to their diverse biological activities, including anti-tumor, anti-inflammatory, and immunomodulatory effects.[2][4][5] This guide is intended for researchers, scientists, and drug development professionals interested in the isolation and study of these promising biomolecules.

Isolation of Oligomannuronic Acids

The primary method for isolating oligomannuronic acids is through the controlled hydrolysis of alginate. This can be achieved through two main approaches: enzymatic hydrolysis and chemical hydrolysis.

Enzymatic Hydrolysis

Enzymatic hydrolysis is the preferred method for producing specific alginate oligosaccharides due to its mild reaction conditions and high specificity.[6][7][8] The key enzymes used are alginate lyases, which cleave the glycosidic bonds within the alginate polymer.

Key Experimental Protocol: Enzymatic Hydrolysis of Alginate

• Substrate Preparation: A solution of sodium alginate (typically 1-5% w/v) is prepared in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5).

• Enzyme Addition: A purified alginate lyase, specific for poly-mannuronic regions (polyM-lyase), is added to the alginate solution. The enzyme-to-substrate ratio is a critical parameter that needs to be optimized depending on the desired degree of polymerization of the final product.

• Incubation: The reaction mixture is incubated at the optimal temperature and pH for the specific alginate lyase being used (e.g., 37-50°C).[6][8] The reaction time is varied to control the size of the resulting oligosaccharides. Shorter incubation times generally yield larger fragments, while longer times result in smaller fragments.

• Enzyme Inactivation: The reaction is terminated by heat inactivation (e.g., boiling for 10 minutes) or by adjusting the pH to a level that inactivates the enzyme.

• Purification: The resulting mixture of oligomannuronic acids is then purified. This is often a multi-step process that can include:

  • Ethanol Precipitation: To remove any remaining large polysaccharides.

  • Size-Exclusion Chromatography (SEC): To separate the oligosaccharides based on their size.

  • Anion-Exchange Chromatography: To separate the oligosaccharides based on their charge.

• Characterization: The purified fractions are analyzed to determine their degree of polymerization and purity.

Chemical Hydrolysis

Chemical hydrolysis, typically using acids, can also be employed to break down alginate into smaller fragments. However, this method is less specific than enzymatic hydrolysis and can lead to a broader range of products and potential degradation of the monosaccharide units.

Key Experimental Protocol: Acid Hydrolysis of Alginate

• Acid Treatment: Sodium alginate is dissolved in a dilute acid solution (e.g., 0.1 M HCl or trifluoroacetic acid).[3]

• Heating: The mixture is heated (e.g., 80-100°C) for a defined period.[3] The duration of heating will influence the size of the resulting oligosaccharides.

• Neutralization: The reaction is stopped by neutralizing the acid with a base (e.g., NaOH or NaHCO3).[3]

• Purification: The purification process is similar to that used for enzymatic hydrolysis, often involving precipitation and chromatographic techniques to isolate the desired oligomannuronic acids.

Characterization of Oligomannuronic Acids

Once isolated, the oligomannuronic acids must be thoroughly characterized to determine their structure, size, and purity.

Parameter	Analytical Technique(s)	Description
Degree of Polymerization (DP)	Mass Spectrometry (MS), Thin Layer Chromatography (TLC)[6][8]	MS provides precise molecular weight information, allowing for the determination of the number of mannuronic acid units. TLC offers a simpler, qualitative assessment of the DP.
Purity	High-Performance Liquid Chromatography (HPLC), Capillary Electrophoresis (CE)	These techniques separate the components of the sample, allowing for the quantification of the purity of the target oligomannuronic acid.
Structural Confirmation	Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)[9]	NMR provides detailed information about the chemical structure, including the confirmation of the mannuronic acid units and the glycosidic linkages.
Monomer Composition	Circular Dichroism (CD), NMR[9]	For heterogeneous oligosaccharides, these techniques can determine the ratio of mannuronic acid to guluronic acid.

Biological Activity and Signaling Pathways

Oligomannuronic acids have been shown to possess a range of biological activities. One of the key mechanisms underlying their anti-inflammatory effects is the modulation of the Toll-like receptor 4 (TLR4) signaling pathway.[2]

Below is a diagram illustrating the proposed mechanism of action of oligomannuronic acids in modulating the TLR4 signaling pathway in macrophages.

Caption: Proposed mechanism of oligomannuronic acid in modulating TLR4 signaling.

Experimental Workflow for Isolation and Characterization

The following diagram outlines a typical experimental workflow for the isolation and characterization of oligomannuronic acids from alginate.

Caption: Workflow for oligomannuronic acid isolation and analysis.

Conclusion

The isolation and characterization of well-defined oligomannuronic acids are crucial for advancing our understanding of their biological functions and for the development of new therapeutic agents. Enzymatic hydrolysis using specific alginate lyases provides a robust method for producing these oligosaccharides. Detailed characterization using a combination of chromatographic and spectroscopic techniques is essential to ensure the purity and structural integrity of the isolated compounds. Further research into the signaling pathways modulated by oligomannuronic acids will continue to unveil their therapeutic potential.

References

• 1. Structural and functional aspects of mannuronic acid–specific PL6 alginate lyase from the human gut microbe Bacteroides cellulosilyticus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in Research on the Bioactivity of Alginate Oligosaccharides [mdpi.com]
• 3. Effects of Molecular Weight and Guluronic Acid/Mannuronic Acid Ratio on the Rheological Behavior and Stabilizing Property of Sodium Alginate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. chemical-and-enzymatic-hydrolysis-of-alginate-a-review - Ask this paper | Bohrium [bohrium.com]
• 8. Enzymatic Hydrolysis of Alginate to Produce Oligosaccharides by a New Purified Endo-Type Alginate Lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Characterization of the block structure and molecular weight of sodium alginates - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to D-Tetramannuronic Acid: Natural Sources and Extraction Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-tetramannuronic acid, an oligosaccharide composed of four β-D-mannuronic acid units, is a compound of increasing interest in the fields of biomedicine and pharmacology. While not naturally present in its free tetrameric form, it is a derivative of alginate, a major structural polysaccharide found in the cell walls of brown seaweeds (Phaeophyceae).[1][2][3][4][5] Alginate is a linear copolymer consisting of blocks of (1→4)-linked β-D-mannuronic acid (M) and its C-5 epimer, α-L-guluronic acid (G).[1][3][6] The arrangement of these monomers can be in homopolymeric blocks (M-blocks or G-blocks) or in alternating sequences (MG-blocks).[1][3][7] The production of D-tetramannuronic acid, therefore, involves a two-stage process: the extraction of the parent polysaccharide, alginate, from its natural source, followed by specific enzymatic hydrolysis to yield the desired tetrameric oligosaccharide. This guide provides a detailed overview of the natural sources of alginate rich in mannuronic acid and comprehensive protocols for its extraction and subsequent enzymatic degradation to obtain D-tetramannuronic acid.

Natural Sources of Alginate

The primary natural sources of alginate are various species of brown seaweed, which are abundant in coastal regions worldwide.[5][8] The composition of alginate, specifically the ratio of β-D-mannuronic acid to α-L-guluronic acid (M/G ratio), varies significantly between different seaweed species and is a critical factor for the potential yield of D-tetramannuronic acid.[9] A higher proportion of M-blocks in the alginate polymer is desirable for maximizing the production of D-tetramannuronic acid.

Seaweed Species	Typical M/G Ratio	Reference
Laminaria digitata	1.08	[10]
Sargassum binderi	High M-content	[11]
Turbinaria ornata	High M-content	[11]
Ascophyllum nodosum	Varies	[5]
Laminaria hyperborea	Varies	[12]
Laminaria japonica	High M-content	[5][12]
Macrocystis pyrifera	Varies	[5][12]

Extraction of Alginate from Brown Seaweed

The extraction of alginate from brown seaweed is a well-established process that involves several key steps aimed at separating the polysaccharide from other cellular components such as proteins, lipids, and pigments. The following is a generalized protocol based on common laboratory and industrial practices.

Experimental Protocol: Alginate Extraction

• Pre-treatment:

  • The dried seaweed biomass is first washed to remove sand and other impurities.

  • To remove pigments and lipids, the biomass is treated with a solvent such as ethanol (e.g., 70% v/v) for several hours.[10]

  • An acid pre-treatment is then performed using a dilute mineral acid like hydrochloric acid (HCl) (e.g., 0.1 M) at a slightly elevated temperature (e.g., 40-60°C) for a defined period (e.g., 2 hours).[5][13] This step converts the insoluble alginate salts within the seaweed into insoluble alginic acid.

• Alkaline Extraction:

  • The acid-treated biomass is neutralized and then subjected to alkaline extraction with a solution of sodium carbonate (Na₂CO₃) (e.g., 2-4% w/v) at an elevated temperature (e.g., 40-60°C) for several hours (e.g., 2-3 hours).[13] This process converts the insoluble alginic acid into soluble sodium alginate, which dissolves in the aqueous solution.

• Purification and Precipitation:

  • The highly viscous extract is then diluted with water to facilitate the separation of solid residues through filtration or centrifugation.

  • The clarified sodium alginate solution is then precipitated by the addition of ethanol or by converting it to an insoluble form. One common method is to precipitate it as calcium alginate by adding a calcium chloride (CaCl₂) solution.

  • The precipitated alginate is then collected. If precipitated as calcium alginate, it can be converted back to sodium alginate by treatment with a sodium carbonate solution.

• Final Processing:

  • The purified sodium alginate is then washed with ethanol to remove any remaining impurities and dried in an oven at a controlled temperature (e.g., 50-60°C) to obtain a powdered product.[13]

Figure 1: Workflow for the extraction of alginate from brown seaweed.

Enzymatic Production of D-Tetramannuronic Acid

The production of D-tetramannuronic acid from the extracted alginate is achieved through enzymatic hydrolysis using specific alginate lyases. Alginate lyases are enzymes that cleave the glycosidic bonds of alginate via a β-elimination reaction.[14] Endo-type alginate lyases are particularly useful as they cleave the polymer chain internally, leading to the formation of oligosaccharides of varying lengths, including di-, tri-, and tetrasaccharides.[14]

Experimental Protocol: Enzymatic Hydrolysis

• Enzyme and Substrate Preparation:

  • A solution of the purified sodium alginate is prepared in a suitable buffer (e.g., Tris-HCl, phosphate buffer) at a specific concentration.

  • A purified endo-type alginate lyase with a preference for M-blocks is required. Several such enzymes have been identified from marine bacteria.[14]

• Enzymatic Reaction:

  • The alginate lyase is added to the sodium alginate solution. The reaction is carried out at the optimal temperature and pH for the specific enzyme (e.g., 40-50°C, pH 7.0-8.0).[14]

  • The reaction is allowed to proceed for a defined period, which can be monitored by measuring the increase in absorbance at 235 nm, a characteristic of the unsaturated uronic acid product formed by the β-elimination reaction.

• Termination of Reaction and Product Separation:

  • The enzymatic reaction is terminated, typically by heat inactivation of the enzyme (e.g., boiling for 10 minutes).

  • The resulting mixture of alginate oligosaccharides is then separated based on their degree of polymerization. This can be achieved using techniques such as size-exclusion chromatography (SEC) or gel filtration chromatography.

• Purification and Characterization:

  • The fraction corresponding to the tetrasaccharide (D-tetramannuronic acid) is collected.

  • The purity and identity of the D-tetramannuronic acid can be confirmed using analytical techniques such as thin-layer chromatography (TLC), high-performance liquid chromatography (HPLC), and mass spectrometry (MS).[14][15]

Figure 2: Workflow for the enzymatic production of D-tetramannuronic acid.

Conclusion

The procurement of D-tetramannuronic acid is a multi-step process that begins with the careful selection and processing of brown seaweed, a rich and renewable natural resource. The subsequent extraction of high-quality alginate, followed by controlled enzymatic hydrolysis, allows for the targeted production of this specific oligosaccharide. The methodologies outlined in this guide provide a comprehensive framework for researchers and drug development professionals to produce and purify D-tetramannuronic acid for further investigation into its biological activities and potential therapeutic applications. The continued exploration of novel alginate lyases with high specificity for M-blocks will be crucial for optimizing the yield and purity of D-tetramannuronic acid.

References

• 1. seakolbio.com [seakolbio.com]
• 2. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 3. Alginic acid - Wikipedia [en.wikipedia.org]
• 4. Structures, Properties and Applications of Alginates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. Structural and functional aspects of mannuronic acid–specific PL6 alginate lyase from the human gut microbe Bacteroides cellulosilyticus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.umcs.pl [journals.umcs.pl]
• 8. Naturally-Sourced Antibacterial Polymeric Nanomaterials with Special Reference to Modified Polymer Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mannuronic to Guluronic Acid Ratios of Alginic Acids Prepared from Various Brown Seaweeds [jstage.jst.go.jp]
• 10. mdpi.com [mdpi.com]
• 11. Novel Technologies for Seaweed Polysaccharides Extraction and Their Use in Food with Therapeutically Applications—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Structural Elucidation of D-Tetramannuronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the methodologies and data integral to the structural elucidation of D-Tetramannuronic acid, an alginate oligomer of significant interest in biomedical research. The following sections detail the experimental protocols for spectroscopic analysis and present key quantitative data in a structured format for clarity and comparative analysis.

Introduction

D-Tetramannuronic acid is a linear oligosaccharide composed of four β-(1→4)-linked D-mannuronic acid residues. As a constituent of alginate, a polysaccharide derived from brown algae, it has garnered attention for its potential therapeutic applications.[1] A thorough understanding of its structure is paramount for elucidating its mechanism of action and for the development of novel drug candidates. The structural characterization of D-Tetramannuronic acid primarily relies on a combination of advanced spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Spectroscopic Analysis

The definitive structure of D-Tetramannuronic acid is established through a synergistic application of NMR and MS. While MS provides information on the molecular weight and fragmentation patterns, NMR offers detailed insights into the connectivity and stereochemistry of the monomeric units.

Mass Spectrometry

Electrospray Ionization Mass Spectrometry (ESI-MS) is a powerful tool for determining the molecular weight of alginate oligosaccharides like D-Tetramannuronic acid.[2] Analysis is typically performed in the negative ion mode due to the presence of carboxylic acid groups.

Experimental Protocol: Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS)

A sensitive and simple liquid chromatography/tandem mass spectrometry (LC-MS/MS) method can be employed for the detection and quantification of alginate oligosaccharides.[3][4]

• Sample Preparation: D-Tetramannuronic acid samples are dissolved in a suitable solvent, typically a mixture of water and an organic modifier like acetonitrile.

• Chromatographic Separation: Separation is achieved using an anion-exchange column, which is effective for resolving acidic oligosaccharides.[3] A gradient elution with an appropriate buffer system is used to separate the oligomers based on their size and charge.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into the ESI source of a tandem mass spectrometer.

• Data Acquisition: Mass spectra are acquired in the negative ion mode. For structural confirmation, collision-induced dissociation (CID) is performed to generate product-ion spectra.[5] The fragmentation patterns, which include B, C, Y, and Z-type ions, provide sequence information.[5]

Table 1: Mass Spectrometry Data for Alginate Oligosaccharides

Degree of Polymerization (DP)	Expected [M-H]⁻ (m/z)
1 (Monomer)	193.03
2 (Dimer)	369.06
3 (Trimer)	545.09
4 (Tetramer)	721.12

Note: The m/z values are calculated based on the chemical formula of the respective mannuronic acid oligomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the detailed structural characterization of D-Tetramannuronic acid. A combination of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments is utilized to assign all proton and carbon signals and to confirm the glycosidic linkages.[2]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: A sample of D-Tetramannuronic acid (approximately 20 mg) is lyophilized twice with deuterium oxide (D₂O) to remove exchangeable protons. The sample is then dissolved in 0.5 ml of D₂O for analysis.[2]

• Data Acquisition: NMR spectra are recorded on a high-field spectrometer (e.g., 500 MHz or higher).[2]

  • ¹H NMR: Provides information on the chemical environment and coupling of protons.

  • ¹³C NMR: Provides information on the carbon skeleton.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the same spin system.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Identifies long-range correlations between protons and carbons, which is crucial for determining the glycosidic linkages.

• Data Analysis: The acquired spectra are processed and analyzed to assign the chemical shifts of all protons and carbons in the tetrasaccharide.

Table 2: Representative ¹H and ¹³C NMR Chemical Shifts for β-D-Mannuronic Acid Residues in an Oligomer

Proton/Carbon	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
H-1 / C-1	~5.09	~102
H-2 / C-2	~4.45	~70
H-3 / C-3	~4.15	~72
H-4 / C-4	~4.32	~80
H-5 / C-5	~4.14	~75
C-6 (COOH)	-	~175

Note: Chemical shifts are approximate and can vary depending on the specific oligomer, concentration, and experimental conditions. The data is compiled based on typical values reported for mannuronic acid residues in alginate oligomers.[6][7]

Visualizing the Structural Elucidation Workflow

The logical flow of experiments for the structural elucidation of D-Tetramannuronic acid can be visualized as follows:

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of alginate oligosaccharides with different molecular weights and guluronic to mannuronic acid ratios on glyceollin induction and accumulation in soybeans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Detection and pharmacokinetics of alginate oligosaccharides in mouse plasma and urine after oral administration by a liquid chromatography/tandem mass spectrometry (LC-MS/MS) method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. NMR spectroscopy analysis of oligoguluronates and oligomannuronates prepared by acid or enzymatic hydrolysis of homopolymeric blocks of alginic acid. Application to the determination of the substrate specificity of Haliotis tuberculata alginate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Role of D-Tetramannuronic Acid in Marine Algae and its Bioactive Potential

Introduction

Marine algae are a rich reservoir of bioactive compounds, with polysaccharides being among the most abundant and functionally diverse. Alginate, a linear polysaccharide from brown algae, is composed of β-D-mannuronic acid (M) and α-L-guluronic acid (G) residues. Enzymatic or chemical degradation of alginate yields alginate oligosaccharides (AOS), which have garnered significant attention for their wide-ranging biological activities and potential applications in agriculture, food, and pharmaceutical industries.[1] D-tetramannuronic acid, a specific mannuronate oligosaccharide, and its derivatives are at the forefront of this research, demonstrating significant bioactive potential. This technical guide provides a comprehensive overview of the role and applications of D-tetramannuronic acid and related mannuronate oligosaccharides (MOS), with a focus on their production, biological activities, and underlying molecular mechanisms.

Data Presentation: Quantitative Analysis of Bioactivities

The biological effects of mannuronate oligosaccharides are often dose-dependent. The following tables summarize quantitative data from various studies on their bioactivity.

Table 1: Effects of Alginate Oligosaccharides on Marine Microalgae Growth

Microalgae Species	Oligosaccharide Type	Concentration (mg/L)	Effect	Reference
Phaeodactylum tricornutum	Alginate-derived oligosaccharides (ADOs)	100	Specific growth rate increased from 0.45 day⁻¹ to 0.88 day⁻¹	[2]
Chlorella sp.	Alginate-derived oligosaccharides (ADOs)	100	Specific growth rate increased from 0.25 day⁻¹ to 0.75 day⁻¹	[2]
Nannochloropsis oculata	Alginate oligosaccharide mixture (AOM)	20	Growth rate increased nearly 5-fold compared to control	[1][3]
Chlamydomonas reinhardtii	Enzymatically degraded alginate oligosaccharide mixture (AOM (ED))	Not specified	Significant promotion of growth in a concentration-dependent manner	[4][5]

Table 2: Effects of β-D-mannuronic acid (M2000) on Gene Expression in Human Cells

Cell Type/Condition	Gene	Treatment	Change in Expression	Reference
Multiple Sclerosis Patients	IL-17A	M2000 (6 months)	Decreased	[6][7]
Multiple Sclerosis Patients	STAT1	M2000 (6 months)	Decreased	[6][7]
Multiple Sclerosis Patients	STAT3	M2000 (6 months)	Decreased	[6][7]
Rheumatoid Arthritis Patients	STAT1	M2000	Significant reduction	[8]
Rheumatoid Arthritis Patients	STAT3	M2000	Significant reduction	[8]
Rheumatoid Arthritis Patients	STAT4	M2000	Significant reduction	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. The following are protocols for the production and characterization of mannuronate oligosaccharides.

Protocol 1: Enzymatic Production of Alginate Oligosaccharides

This protocol outlines the enzymatic hydrolysis of alginate to produce oligosaccharides.[9][10][11]

1. Materials and Reagents:

• Sodium alginate
• Purified alginate lyase (e.g., from Cellulophaga sp. NJ-1)[9][10][11]
• Tris-HCl buffer (pH 8.0)
• Ethanol

2. Procedure:

• Dissolve sodium alginate in Tris-HCl buffer (pH 8.0) to a final concentration of 1% (w/v).
• Add purified alginate lyase to the alginate solution. The enzyme-to-substrate ratio should be optimized for the specific enzyme and desired degree of polymerization of the oligosaccharides.
• Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 50°C for alginate lyase from Cellulophaga sp. NJ-1) with constant stirring.[9][10][11]
• Monitor the reaction by measuring the increase in absorbance at 235 nm, which indicates the formation of unsaturated uronates.
• Terminate the reaction by boiling the mixture for 10 minutes to inactivate the enzyme.
• Centrifuge the mixture to remove any insoluble material.
• Precipitate the oligosaccharides by adding 3 volumes of cold ethanol and incubate at 4°C overnight.
• Collect the precipitated oligosaccharides by centrifugation and dry them for further purification and analysis.

Protocol 2: Purification of Alginate Oligosaccharides by Anion Exchange Chromatography

This protocol describes the separation and purification of alginate oligosaccharides based on their charge.[12]

1. Materials and Reagents:

• Crude alginate oligosaccharide mixture
• Q-Sepharose Fast Flow anion exchange column
• Sodium acetate (NaAc) buffer (0.2 M, pH 6.0)
• Sodium chloride (NaCl) for gradient elution

2. Procedure:

• Equilibrate the Q-Sepharose Fast Flow column with 0.2 M NaAc buffer (pH 6.0).
• Dissolve the crude oligosaccharide mixture in the equilibration buffer and load it onto the column.
• Wash the column with the equilibration buffer to remove any unbound material.
• Elute the bound oligosaccharides using a linear gradient of NaCl (e.g., 0 to 1.0 M) in the equilibration buffer.
• Collect fractions and monitor the absorbance at 235 nm to detect the eluted oligosaccharides.
• Pool the fractions containing the desired oligosaccharides and desalt them using size-exclusion chromatography or dialysis.
• Lyophilize the purified oligosaccharides for storage and characterization.

Protocol 3: Characterization of Alginate Oligosaccharides by NMR and Mass Spectrometry

This protocol details the structural characterization of the purified oligosaccharides.[12][13][14][15][16][17]

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Dissolve the purified oligosaccharide sample in D₂O.
• Acquire ¹H and ¹³C NMR spectra using a high-field NMR spectrometer.
• Perform 2D NMR experiments such as COSY, TOCSY, HSQC, and HMBC to assign all proton and carbon signals and to determine the glycosidic linkages and the sequence of mannuronic and guluronic acid residues.

2. Mass Spectrometry (MS):

• Analyze the purified oligosaccharides using Electrospray Ionization Mass Spectrometry (ESI-MS) to determine their molecular weights and confirm their purity.
• For more detailed structural information, perform tandem MS (MS/MS) to fragment the oligosaccharides and analyze the fragmentation patterns.

Signaling Pathways and Molecular Mechanisms

D-tetramannuronic acid and related oligosaccharides exert their biological effects by modulating various signaling pathways.

Jasmonic Acid (JA) Signaling Pathway in Plants

Alginate oligosaccharides are known to act as elicitors in plants, activating defense responses through the jasmonic acid signaling pathway.[18][19][20][21]

Caption: Alginate oligosaccharide-induced Jasmonic Acid signaling pathway in plants.

NF-κB and MAPK Signaling Pathways in Mammalian Cells

In mammalian cells, mannuronate oligosaccharides have been shown to modulate inflammatory responses through the NF-κB and MAPK signaling pathways.[22][23][24][25][26][27]

Caption: Modulation of NF-κB and MAPK signaling by mannuronate oligosaccharides.

Conclusion and Future Perspectives

D-tetramannuronic acid and other mannuronate oligosaccharides derived from marine algae represent a promising class of bioactive molecules with diverse applications. Their ability to promote the growth of beneficial microalgae, coupled with their anti-inflammatory and immunomodulatory properties, positions them as valuable candidates for the development of novel products in the agricultural, food, and pharmaceutical sectors. Further research is warranted to fully elucidate the structure-activity relationships of these oligosaccharides and to explore their therapeutic potential in preclinical and clinical studies. The detailed protocols and mechanistic insights provided in this guide are intended to facilitate these future research endeavors.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Effects of alginate oligosaccharide mixtures on the growth and fatty acid composition of the green alga Chlamydomonas reinhardtii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Effects of Mannuronic Acid on IL-1β, IL-17A, STAT1, and STAT3 Gene Expressions and TLR2 and TLR4 Molecules in Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effects of mannuronic acid (M2000) on gene expression profile of signal transducer and activator of transcription proteins (STATs) in rheumatoid arthritis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Enzymatic Hydrolysis of Alginate to Produce Oligosaccharides by a New Purified Endo-Type Alginate Lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 13. Primary Structure of Glycans by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cigs.unimo.it [cigs.unimo.it]
• 15. Structural Analysis of Oligosaccharides and Glycoconjugates Using NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. NMR spectroscopy in the structural elucidation of oligosaccharides and glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. NMR spectroscopy in the structural elucidation of oligosaccharides and glycosides. | Semantic Scholar [semanticscholar.org]
• 18. The Jasmonate Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Jasmonic Acid Signaling Pathway in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Jasmonic Acid Signaling | Encyclopedia MDPI [encyclopedia.pub]
• 22. researchgate.net [researchgate.net]
• 23. Anti-Inflammatory Effects of Marine Bioactive Compounds and Their Potential as Functional Food Ingredients in the Prevention and Treatment of Neuroinflammatory Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 24. High molecular weight hyaluronic acid inhibits advanced glycation endproduct-induced NF-kappaB activation and cytokine expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]
• 26. Modulation of age-related NF-kappaB activation by dietary zingerone via MAPK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. m.youtube.com [m.youtube.com]

Protocols & Analytical Methods

Application Note and Protocol: Purification of Synthetic D-Tetramannuronic Acid by Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Synthetic D-Tetramannuronic acid, a short-chain oligosaccharide composed of four mannuronic acid residues, holds significant potential in various biomedical and pharmaceutical applications due to its defined structure and potential biological activities. The purity of this synthetic oligosaccharide is paramount for accurate biological evaluation and for ensuring safety and efficacy in drug development. This document provides a detailed application note and protocol for the purification of synthetic D-Tetramannuronic acid using chromatographic techniques. The methods outlined are based on established principles for oligosaccharide purification, including size-exclusion, anion-exchange, and reversed-phase chromatography.

Chromatographic Purification Strategies

The choice of chromatographic technique for purifying synthetic D-Tetramannuronic acid depends on the nature of the impurities present in the crude synthetic mixture. Typically, a multi-step chromatographic approach is employed to achieve high purity. The primary methods applicable to this acidic oligosaccharide are:

• Size-Exclusion Chromatography (SEC): This technique separates molecules based on their hydrodynamic volume. It is effective for removing larger or smaller impurities from the target tetramer.

• Anion-Exchange Chromatography (AEC): Given the acidic nature of the carboxyl groups in the mannuronic acid residues, AEC is a powerful technique for separating the desired tetramer from neutral or less charged impurities. Separation is based on the number of charged groups.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This method separates molecules based on their hydrophobicity. While less common for highly polar oligosaccharides, it can be effective for removing non-polar impurities or for high-resolution separation, sometimes with the use of ion-pairing reagents.[1][2]

Experimental Protocols

Initial Desalting and Buffer Exchange

Prior to high-resolution chromatography, it is often necessary to remove salts and other small molecules from the crude synthetic reaction mixture.

Protocol:

• Sample Preparation: Dissolve the crude synthetic D-Tetramannuronic acid in a minimal volume of ultrapure water.

• Column: Use a desalting column packed with a gel filtration medium (e.g., Sephadex G-25).

• Mobile Phase: Elute the sample with ultrapure water or a volatile buffer such as ammonium bicarbonate.

• Detection: Monitor the eluent using a refractive index (RI) detector or by collecting fractions and analyzing for carbohydrate content (e.g., using the phenol-sulfuric acid method).

• Collection: Collect the fractions containing the desalted oligosaccharide pool.

• Lyophilization: Freeze-dry the collected fractions to obtain a powdered sample.

Purification by Size-Exclusion Chromatography (SEC)

This step aims to separate the D-Tetramannuronic acid tetramer from higher molecular weight polymers and smaller molecules.

Protocol:

• Sample Preparation: Reconstitute the desalted sample in the SEC mobile phase.

• Chromatography System: An HPLC system equipped with a refractive index (RI) detector is suitable.

• Column: A high-resolution size-exclusion column appropriate for oligosaccharides (e.g., Superdex 30 Increase or similar).

• Mobile Phase: A buffered aqueous solution, such as 0.1 M sodium nitrate, is commonly used.[3]

• Flow Rate: A typical flow rate is 0.5 mL/min.

• Injection Volume: Inject an appropriate volume of the sample, ensuring not to overload the column.

• Fraction Collection: Collect fractions corresponding to the peak eluting at the expected volume for a tetrasaccharide.

• Analysis: Analyze the collected fractions for purity using analytical HPLC or mass spectrometry.

High-Resolution Purification by Anion-Exchange Chromatography (AEC)

AEC provides high-resolution separation of acidic oligosaccharides based on their charge.

Protocol:

• Sample Preparation: Dissolve the partially purified sample from SEC in the initial mobile phase for AEC.

• Chromatography System: An HPLC system with a UV detector (210 nm for uronic acids) or a pulsed amperometric detector (PAD) is recommended.[4]

• Column: A strong anion-exchange column (e.g., a quaternary ammonium stationary phase) is suitable.

• Mobile Phase:

  • Buffer A: 10 mM Sodium Phosphate, pH 7.0

  • Buffer B: 10 mM Sodium Phosphate with 1 M NaCl, pH 7.0

• Gradient: A linear gradient of increasing salt concentration (e.g., 0-100% Buffer B over 60 minutes) is used to elute the bound oligosaccharides.

• Flow Rate: A flow rate of 1.0 mL/min is typical.

• Fraction Collection: Collect fractions across the elution profile.

• Analysis and Pooling: Analyze the fractions for the presence of D-Tetramannuronic acid. Pool the pure fractions, desalt as described previously, and lyophilize.

Data Presentation

Table 1: Summary of Chromatographic Conditions and Expected Results

Parameter	Size-Exclusion Chromatography (SEC)	Anion-Exchange Chromatography (AEC)
Column	Superdex 30 Increase (or equivalent)	Strong Anion-Exchange (e.g., quaternary ammonium)
Mobile Phase A	0.1 M Sodium Nitrate[3]	10 mM Sodium Phosphate, pH 7.0
Mobile Phase B	N/A	10 mM Sodium Phosphate, 1 M NaCl, pH 7.0
Gradient	Isocratic	Linear Gradient (e.g., 0-100% B over 60 min)
Flow Rate	0.5 mL/min	1.0 mL/min
Detection	Refractive Index (RI)	UV (210 nm) or PAD[4]
Expected Purity	>90%	>98%
Typical Yield	70-85%	60-80%

Visualization of the Purification Workflow

Caption: Workflow for the purification of synthetic D-Tetramannuronic acid.

Concluding Remarks

The successful purification of synthetic D-Tetramannuronic acid is a critical step in its development for research and therapeutic applications. The combination of desalting, size-exclusion chromatography, and anion-exchange chromatography provides a robust workflow to achieve high levels of purity. The specific conditions for each step may require optimization based on the specific impurity profile of the crude synthetic product. Final characterization of the purified product by techniques such as mass spectrometry and NMR is essential to confirm its identity and purity.

References

• 1. Oligonucleotide Purification Methods for Your Research | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. uni-onward.com.tw [uni-onward.com.tw]
• 3. researchgate.net [researchgate.net]
• 4. Determination of the uronic acid composition of seaweed dietary fibre by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analysis of D-Tetramannuronic Acid by NMR Spectroscopy

Introduction

D-Tetramannuronic acid is a homo-oligomer composed of four β-(1→4)-linked D-mannuronic acid residues. It is a key structural component of alginates, which are polysaccharides found in the cell walls of brown algae. The structural characterization of such oligosaccharides is crucial for understanding their biological functions and for their application in various fields, including drug development and biomaterials. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique for the detailed structural elucidation of carbohydrates, providing information on monosaccharide composition, glycosidic linkage patterns, and stereochemistry.[1][2] This application note provides a detailed protocol for the analysis of D-Tetramannuronic acid using 1D and 2D NMR spectroscopy.

Quantitative Data

The following table summarizes the reported ¹H and ¹³C NMR chemical shifts for the internal and terminal mannuronic acid residues in an oligomannuronate chain. These values are essential for the assignment of spectra obtained from D-Tetramannuronic acid samples.

Residue Position	Proton	¹H Chemical Shift (ppm)	Carbon	¹³C Chemical Shift (ppm)
Internal Mannuronic Acid	H-1	4.67	C-1	102.8
H-2	3.86	C-2	71.0
H-3	3.98	C-3	73.0
H-4	4.10	C-4	81.3
H-5	4.25	C-5	77.2
C-6	177.5
Reducing End Mannuronic Acid (α-anomer)	H-1	5.15	C-1	94.5
H-2	3.95	C-2	70.8
H-3	4.05	C-3	72.5
H-4	4.12	C-4	81.0
H-5	4.45	C-5	74.5
C-6	177.5
Reducing End Mannuronic Acid (β-anomer)	H-1	4.75	C-1	94.5
H-2	3.70	C-2	72.5
H-3	3.98	C-3	73.0
H-4	4.10	C-4	81.0
H-5	4.00	C-5	77.2
C-6	177.5

Note: Chemical shifts are reported relative to an internal standard and can be influenced by factors such as pH, temperature, and solvent. The data presented here is a compilation from literature on oligomannuronates and serves as a reference.

Experimental Protocols

This section outlines the detailed methodology for the NMR analysis of D-Tetramannuronic acid.

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.

• Starting Material: Purified D-Tetramannuronic acid, free from paramagnetic impurities.

• Procedure:

  • Weigh approximately 5-10 mg of the D-Tetramannuronic acid sample.

  • Dissolve the sample in 0.5 mL of deuterium oxide (D₂O, 99.9%).

  • To remove exchangeable protons (from hydroxyl and carboxylic acid groups), lyophilize the sample to dryness.

  • Repeat the dissolution in D₂O and lyophilization process two more times.

  • After the final lyophilization, re-dissolve the sample in 0.5 mL of D₂O (99.96%).

  • Transfer the solution to a 5 mm NMR tube.

  • Add a small amount of an internal standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) or acetone, for chemical shift referencing.

NMR Data Acquisition

The following parameters are recommended for acquiring 1D and 2D NMR spectra on a 500 MHz or higher field spectrometer.

• 1D ¹H NMR Spectroscopy:

  • Pulse Sequence: Standard single-pulse experiment with water suppression (e.g., presaturation).

  • Spectral Width: 10-12 ppm

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 16-64 (depending on sample concentration)

  • Temperature: 25 °C (or as required for the study)

• 1D ¹³C NMR Spectroscopy:

  • Pulse Sequence: Proton-decoupled single-pulse experiment.

  • Spectral Width: 200-220 ppm

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 2048-8192 (or more, as ¹³C has low natural abundance)

• 2D Homonuclear Correlation Spectroscopy (COSY):

  • Purpose: To identify proton-proton scalar couplings within the mannuronic acid residues.

  • Spectral Width (F1 and F2): 10-12 ppm

  • Number of Increments (F1): 256-512

  • Number of Scans per Increment: 8-16

• 2D Heteronuclear Single Quantum Coherence (HSQC) Spectroscopy:

  • Purpose: To correlate directly bonded protons and carbons.

  • Spectral Width (F2, ¹H): 10-12 ppm

  • Spectral Width (F1, ¹³C): 120-140 ppm

  • Number of Increments (F1): 128-256

  • Number of Scans per Increment: 16-64

• 2D Heteronuclear Multiple Bond Correlation (HMBC) Spectroscopy:

  • Purpose: To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for determining glycosidic linkages.

  • Spectral Width (F2, ¹H): 10-12 ppm

  • Spectral Width (F1, ¹³C): 200-220 ppm

  • Number of Increments (F1): 256-512

  • Number of Scans per Increment: 32-128

Data Processing and Analysis

• Fourier Transformation: Apply an appropriate window function (e.g., exponential or sine-bell) to the Free Induction Decay (FID) and perform Fourier transformation.

• Phasing and Baseline Correction: Manually phase the spectra and apply a baseline correction to ensure accurate integration and peak picking.

• Referencing: Reference the spectra to the internal standard (e.g., TSP at 0.00 ppm for ¹H).

• Spectral Assignment:

  • Identify the anomeric proton signals in the ¹H spectrum (typically between 4.5 and 5.5 ppm).

  • Use the COSY spectrum to trace the connectivity of protons within each mannuronic acid residue.

  • Utilize the HSQC spectrum to assign the corresponding carbon signals for each proton.

  • Analyze the HMBC spectrum to confirm the glycosidic linkages by observing correlations between the anomeric proton (H-1) of one residue and the carbon at the linkage position (C-4) of the adjacent residue.

Experimental Workflow

The following diagram illustrates the logical workflow for the NMR analysis of D-Tetramannuronic acid.

Caption: Workflow for D-Tetramannuronic acid analysis by NMR.

Signaling Pathway and Logical Relationship Diagram

The following diagram illustrates the logical relationships in assigning the NMR spectra of D-Tetramannuronic acid to elucidate its structure.

Caption: Logical flow for NMR-based structure elucidation.

References

• 1. NMR spectroscopy analysis of oligoguluronates and oligomannuronates prepared by acid or enzymatic hydrolysis of homopolymeric blocks of alginic acid. Application to the determination of the substrate specificity of Haliotis tuberculata alginate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of alginate oligosaccharides with different molecular weights and guluronic to mannuronic acid ratios on glyceollin induction and accumulation in soybeans - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Mass Spectrometry Fragmentation Analysis of D-Tetramannuronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-mannuronic acid is a critical monosaccharide component of various polysaccharides with significant biological and pharmaceutical relevance, notably in alginates. The structural characterization of oligomers of mannuronic acid, such as D-Tetramannuronic acid, is essential for understanding their structure-function relationships and for the development of novel therapeutics. Mass spectrometry, particularly when coupled with tandem mass spectrometry (MS/MS) techniques like collision-induced dissociation (CID), is a powerful tool for elucidating the sequence and linkage of these oligosaccharides. This application note provides a detailed overview of the expected fragmentation pattern of D-Tetramannuronic acid and a comprehensive protocol for its analysis.

Fragmentation of D-Tetramannuronic Acid

The fragmentation of D-Tetramannuronic acid in mass spectrometry typically proceeds through two primary pathways: glycosidic bond cleavages and cross-ring cleavages. Glycosidic bond cleavages result in the separation of the monosaccharide units, yielding B, Y, C, and Z ions, which provide sequence information. Cross-ring cleavages, producing A and X ions, offer insights into the linkage positions between the mannuronic acid residues. The fragmentation is often studied on sodiated adducts, as they tend to produce a wider variety of informative fragment ions compared to protonated molecules.

Quantitative Fragmentation Data

The following table summarizes the theoretical monoisotopic m/z values for the major expected fragment ions of sodiated D-Tetramannuronic acid ([M+Na]⁺, C₂₄H₃₄O₂₅Na⁺, theoretical m/z = 753.11) upon CID. The relative abundance of these ions can vary depending on the experimental conditions.

Ion Type	Description	Theoretical m/z
Precursor Ion	[M+Na]⁺	753.11
Glycosidic Cleavage Ions
Y₃	Trisaccharide	575.08
B₃	Trisaccharide	557.07
Y₂	Disaccharide	397.05
B₂	Disaccharide	379.04
Y₁	Monosaccharide	219.02
B₁	Monosaccharide	201.01
C₃	Trisaccharide	575.08
Z₃	Trisaccharide	557.07
C₂	Disaccharide	397.05
Z₂	Disaccharide	379.04
C₁	Monosaccharide	219.02
Z₁	Monosaccharide	201.01
Cross-Ring Cleavage Ions
⁰,²X₂	Disaccharide	337.03
²,⁴A₃	Trisaccharide	497.06

Experimental Protocol

This protocol outlines a general procedure for the analysis of D-Tetramannuronic acid using liquid chromatography coupled with electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS).

1. Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of D-Tetramannuronic acid in deionized water.

• Working Solution: Dilute the stock solution to a final concentration of 10 µg/mL with an appropriate solvent for LC-MS analysis (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Matrix Spiking (for complex samples): For analysis in complex matrices, perform a standard addition to assess matrix effects.

2. Liquid Chromatography

• Column: A porous graphitic carbon (PGC) column is recommended for good retention and separation of acidic oligosaccharides.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5-40% B (linear gradient)

  • 25-30 min: 40-95% B (linear gradient)

  • 30-35 min: 95% B (isocratic)

  • 35-40 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

3. Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Positive Ion Mode.

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 600 L/hr.

• Acquisition Mode:

  • Full Scan (MS¹): m/z 150-1000.

  • Tandem MS (MS/MS): Select the precursor ion for sodiated D-Tetramannuronic acid (m/z 753.11).

  • Collision Energy: Use a collision energy ramp (e.g., 20-40 eV) to generate a range of fragment ions.

  • Collision Gas: Argon.

4. Data Analysis

• Identify the precursor ion in the full scan spectrum.

• Analyze the MS/MS spectrum to identify the characteristic B, Y, C, Z, and cross-ring fragment ions based on their m/z values.

• Use specialized glycan analysis software for automated fragment annotation.

Visualizations

The following diagrams illustrate the experimental workflow and the fragmentation pathway of D-Tetramannuronic acid.

Caption: Experimental workflow for the mass spectrometric analysis of D-Tetramannuronic acid.

Caption: Fragmentation pathway of D-Tetramannuronic acid.

Application Note: D-Tetramannuronic Acid in Neuroinflammation Cell Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuroinflammation is a critical component in the pathogenesis of various neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This inflammatory process in the central nervous system (CNS) is primarily mediated by the activation of glial cells, particularly microglia and astrocytes, leading to the release of pro-inflammatory cytokines, chemokines, and reactive oxygen species (ROS), which contribute to neuronal damage.[1][2] The lipopolysaccharide (LPS)-induced neuroinflammation model is a widely used in vitro system to study the mechanisms of neuroinflammation and to screen for potential therapeutic agents.[3][4][5] LPS, a component of the outer membrane of Gram-negative bacteria, activates microglia and astrocytes primarily through the Toll-like receptor 4 (TLR4), triggering downstream signaling cascades, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[1][4]

D-Tetramannuronic acid, an oligosaccharide derived from alginate, is an emerging compound of interest for its potential anti-inflammatory and neuroprotective properties. While research on this specific tetramer is nascent, studies on related mannuronic acid-containing oligosaccharides have demonstrated significant therapeutic potential. For instance, Sodium Oligomannate (GV-971), a mixture of acidic linear oligosaccharides, has shown efficacy in reducing neuroinflammation in Alzheimer's disease models by remodeling the gut microbiota and inhibiting Aβ aggregation.[3][4][5] Furthermore, alginate-derived oligosaccharides have been shown to inhibit LPS-induced neuroinflammation in microglial cell lines by suppressing the TLR4-mediated NF-κB and MAPK signaling pathways and reducing the production of nitric oxide (NO), prostaglandin E2 (PGE2), and pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.[6][7] A study on D-Tetramannuronic acid tetrasodium salt (M4) has also indicated its protective effects against oxidative stress by suppressing ROS generation, a key element in neuroinflammation.[8]

This application note provides detailed protocols for utilizing D-Tetramannuronic acid in in vitro neuroinflammation cell models, specifically focusing on LPS-stimulated BV-2 microglial cells and primary astrocytes. It outlines the experimental workflow, data analysis, and provides illustrative data on its potential efficacy.

Mechanism of Action

Based on studies of related compounds, the proposed anti-neuroinflammatory mechanism of D-Tetramannuronic acid involves the inhibition of key inflammatory signaling pathways in microglia and astrocytes. The primary mode of action is likely the modulation of the TLR4 signaling cascade, a critical pathway in LPS-induced neuroinflammation.

Figure 1: Proposed signaling pathway of D-Tetramannuronic acid in LPS-induced neuroinflammation.

Experimental Protocols

The following protocols provide a framework for evaluating the anti-neuroinflammatory effects of D-Tetramannuronic acid.

Protocol 1: BV-2 Microglial Cell Culture and LPS-Induced Inflammation

This protocol describes the culture of the BV-2 immortalized murine microglial cell line and the induction of an inflammatory response using LPS.

Materials:

• BV-2 microglial cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• D-Tetramannuronic acid

• Lipopolysaccharide (LPS) from E. coli

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Cell culture flasks and plates

Procedure:

• Cell Culture: Culture BV-2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed BV-2 cells into 24-well or 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of D-Tetramannuronic acid (e.g., 10, 25, 50, 100 µg/mL) for 2 hours.

  • Following pre-treatment, add LPS (1 µg/mL) to the wells to induce inflammation.

  • Include a vehicle control group (cells treated with media only) and an LPS-only control group.

• Incubation: Incubate the plates for 24 hours.

• Sample Collection: After incubation, collect the cell culture supernatants for cytokine and nitric oxide analysis. The cells can be lysed for protein or RNA extraction.

Protocol 2: Primary Astrocyte Culture and Treatment

This protocol details the isolation and culture of primary astrocytes from neonatal mouse cortices.

Materials:

• Neonatal mice (P1-P3)

• DMEM/F12 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• DNase I

• Poly-D-lysine coated flasks

• Orbital shaker

Procedure:

• Isolation: Isolate cortices from neonatal mice, remove meninges, and mechanically dissociate the tissue.

• Digestion: Digest the tissue with trypsin and DNase I.

• Plating: Plate the cell suspension onto poly-D-lysine coated flasks in DMEM/F12 with 10% FBS.

• Purification: After 7-10 days, once the culture is confluent, purify the astrocytes by shaking the flasks on an orbital shaker to remove microglia and oligodendrocytes.

• Subculture: Subculture the purified astrocytes. For experiments, seed the astrocytes into appropriate plates and follow the treatment protocol as described for BV-2 cells (Protocol 1, steps 3-5).

Protocol 3: Measurement of Nitric Oxide (NO) Production

The Griess assay is used to measure the accumulation of nitrite, a stable product of NO, in the cell culture supernatant.

Materials:

• Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite standard solution

• 96-well plate

Procedure:

• Standard Curve: Prepare a standard curve using serial dilutions of sodium nitrite.

• Assay:

  • Add 50 µL of cell culture supernatant to a 96-well plate.

  • Add 50 µL of Griess Reagent Component A and incubate for 10 minutes at room temperature.

  • Add 50 µL of Griess Reagent Component B and incubate for another 10 minutes.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Calculation: Calculate the nitrite concentration in the samples based on the standard curve.

Protocol 4: Measurement of Pro-inflammatory Cytokines

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of TNF-α, IL-1β, and IL-6 in the cell culture supernatant.

Materials:

• ELISA kits for mouse TNF-α, IL-1β, and IL-6

• Cell culture supernatants

• Wash buffer

• Substrate solution

• Stop solution

• 96-well plate reader

Procedure:

• Follow the manufacturer's instructions provided with the specific ELISA kits.

• Typically, this involves coating a plate with a capture antibody, adding the standards and samples, followed by a detection antibody, an enzyme conjugate, and a substrate.

• Measure the absorbance at the appropriate wavelength.

• Calculate the cytokine concentrations from the standard curve.

Figure 2: Experimental workflow for evaluating D-Tetramannuronic acid in neuroinflammation cell models.

Illustrative Data

The following tables present hypothetical data demonstrating the potential anti-inflammatory effects of D-Tetramannuronic acid in LPS-stimulated BV-2 cells. This data is for illustrative purposes only and should be confirmed by experimentation.

Table 1: Effect of D-Tetramannuronic Acid on Nitric Oxide Production in LPS-Stimulated BV-2 Cells

Treatment Group	Nitrite Concentration (µM)	% Inhibition of NO Production
Control	1.2 ± 0.3	-
LPS (1 µg/mL)	25.8 ± 2.1	0
LPS + D-Tetramannuronic acid (10 µg/mL)	20.5 ± 1.8	20.5
LPS + D-Tetramannuronic acid (25 µg/mL)	15.1 ± 1.5	41.5
LPS + D-Tetramannuronic acid (50 µg/mL)	9.8 ± 1.1	62.0
LPS + D-Tetramannuronic acid (100 µg/mL)	6.2 ± 0.9	76.0

Data are presented as mean ± standard deviation.

Table 2: Effect of D-Tetramannuronic Acid on Pro-inflammatory Cytokine Secretion in LPS-Stimulated BV-2 Cells

Treatment Group	TNF-α (pg/mL)	IL-1β (pg/mL)	IL-6 (pg/mL)
Control	50 ± 8	25 ± 5	30 ± 6
LPS (1 µg/mL)	2500 ± 150	800 ± 60	1200 ± 90
LPS + D-Tetramannuronic acid (50 µg/mL)	1200 ± 110	450 ± 40	650 ± 55

Data are presented as mean ± standard deviation.

Conclusion

D-Tetramannuronic acid presents a promising therapeutic candidate for mitigating neuroinflammation. The protocols and illustrative data provided in this application note offer a comprehensive guide for researchers to investigate its efficacy in established in vitro neuroinflammation models. The potential of D-Tetramannuronic acid to inhibit the production of key inflammatory mediators through the modulation of the TLR4/NF-κB/MAPK signaling pathways warrants further investigation for its application in the development of novel treatments for neurodegenerative diseases.

References

• 1. Astrocyte activation and altered metabolism in normal aging, age-related CNS diseases, and HAND [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. Sodium oligomannate therapeutically remodels gut microbiota and suppresses gut bacterial amino acids-shaped neuroinflammation to inhibit Alzheimer's disease progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. examine.com [examine.com]
• 5. alzdiscovery.org [alzdiscovery.org]
• 6. mdpi.com [mdpi.com]
• 7. Alginate-Derived Oligosaccharide Inhibits Neuroinflammation and Promotes Microglial Phagocytosis of β-Amyloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protective effect of d-tetramannuronic acid tetrasodium salt on UVA-induced photo-aging in HaCaT cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of D-Tetramannuronic Acid Using High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

D-Mannuronic acid and its oligomers, such as D-Tetramannuronic acid, are key components of alginates, which are polysaccharides found in brown algae. These compounds are of significant interest in the pharmaceutical and biomedical fields due to their potential therapeutic properties, including anti-inflammatory and immunosuppressive effects.[1][2] Accurate and reliable quantification of D-Tetramannuronic acid is crucial for research, quality control of alginate-derived products, and in the development of new therapeutic agents. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation and quantification of these oligosaccharides. This application note provides a detailed protocol for the analysis of D-Tetramannuronic acid using HPLC with UV detection.

Experimental Protocols

This section details the necessary steps for the preparation of standards and samples, as well as the HPLC methodology for the analysis of D-Tetramannuronic acid.

Preparation of Standard Solutions

Standard solutions of D-Tetramannuronic acid are required for the calibration of the HPLC system.

• Materials:

  • D-Mannuronic acid sodium salt tetramer (used as the standard)

  • Ultrapure water

  • 0.1 M Sodium Chloride (NaCl) solution

• Procedure:

  • Accurately weigh a suitable amount of D-Mannuronic acid sodium salt tetramer powder.

  • Dissolve the powder in 0.1 M NaCl solution to prepare a stock solution of a known concentration (e.g., 5 mg/mL).[3]

  • Prepare a series of calibration standards by serially diluting the stock solution with the 0.1 M NaCl solution to achieve a range of concentrations (e.g., 0.05 mg/mL to 1.0 mg/mL).

  • Filter the standard solutions through a 0.22 µm syringe filter before injection into the HPLC system.

Sample Preparation

The following protocol is suitable for the preparation of samples from enzymatic hydrolysis of alginate.

• Materials:

  • Sample containing D-Tetramannuronic acid (e.g., alginate hydrolysate)

  • Tris-HCl buffer (50 mM, pH 7.0)

  • Sevag reagent (Chloroform:n-butanol, 4:1 v/v)

  • Centrifuge

  • 0.22 µm syringe filters

• Procedure:

  • For enzymatic hydrolysis, incubate the sodium alginate solution (e.g., 0.5%) with an appropriate alginate lyase in Tris-HCl buffer at a suitable temperature and duration (e.g., 50°C for 24 hours).[3]

  • Stop the enzymatic reaction by heating the solution in boiling water for 10 minutes.[3]

  • To remove proteins, perform a Sevag extraction by adding an equal volume of Sevag reagent to the sample, vortexing vigorously, and centrifuging to separate the phases.[3]

  • Carefully collect the upper aqueous phase containing the oligosaccharides.

  • Filter the aqueous sample through a 0.22 µm syringe filter prior to HPLC analysis.[3]

HPLC Analysis

• Instrumentation:

  • An HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Conditions:

  • Column: Superdex 30 (10 mm × 300 mm) or a similar size-exclusion column.[3][4]

  • Mobile Phase: 0.1 M NaCl, isocratic elution.[3][4]

  • Flow Rate: 0.2 mL/min.[3][4]

  • Column Temperature: 25°C.[3][4]

  • Injection Volume: 20 µL.[3][4]

  • Detection: UV at 230 nm.[3][4]

Data Presentation

The following table summarizes the quantitative data for the HPLC analysis of alginate oligosaccharides, including D-Tetramannuronic acid, based on a typical size-exclusion chromatography method.

Parameter	Value	Reference
Column	Superdex™ 30, 10 mm × 300 mm	[4]
Mobile Phase	0.1 mol/L NaCl	[4]
Flow Rate	0.2 ml/min	[4]
Column Temperature	25°C	[4]
Injection Volume	20 μl	[4]
Detection Wavelength	230 nm	[4]
Standard Concentration	5 mg/ml (for dimer, trimer, and tetramer)	[3]

Note: For methods involving derivatization and different chromatographic modes like HPAEC-PAD, linearity in the range of 0.002 to 0.1 mg/mL has been reported for other unsaturated alginate oligosaccharides.[5][6]

Mandatory Visualization

The following diagrams illustrate the experimental workflow and a potential signaling pathway where D-Tetramannuronic acid analysis is relevant.

Caption: Experimental workflow for the HPLC analysis of D-Tetramannuronic acid.

Caption: Hypothetical signaling pathway for the immunomodulatory effects of D-Tetramannuronic acid.

References

• 1. Sodium mannuronate Sigma Aldrich [sigmaaldrich.com]
• 2. Effects of β-d-mannuronic acid, as a novel non-steroidal anti-inflammatory medication within immunosuppressive properties, on IL17, RORγt, IL4 and GATA3 gene expressions in rheumatoid arthritis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2.10. HPLC analysis of alginate oligosaccharides [bio-protocol.org]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of unsaturated alginate oligosaccharides using high-performance anion exchange chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for D-Tetramannuronic Acid-Based Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to developing and characterizing drug delivery systems based on D-Tetramannuronic acid and its derivatives. The protocols outlined below are based on established methodologies for similar polysaccharide-based nanomaterials, particularly alginate, which is a copolymer of mannuronic acid and guluronic acid.

Introduction to D-Tetramannuronic Acid in Drug Delivery

D-Mannuronic acid, a C-5 epimer of D-glucuronic acid, is a key component of alginates, natural polysaccharides with excellent biocompatibility, biodegradability, and low toxicity. Purified forms of mannuronic acid-rich alginates have been shown to be highly biocompatible, making them suitable for various biomedical applications, including drug delivery.[1][2][3] The carboxyl and hydroxyl groups on the mannuronic acid structure provide ample opportunities for chemical modification, allowing for the conjugation of drugs and targeting ligands. Furthermore, oligomers of mannuronic acid have been shown to interact with Toll-like receptors (TLRs), suggesting their potential role in modulating immune responses.[4]

Synthesis and Preparation of D-Tetramannuronic Acid Derivatives

The synthesis of D-Tetramannuronic acid derivatives for drug delivery can be approached through the controlled hydrolysis of mannuronic acid-rich alginates or through chemical synthesis to create specific oligomers.

Protocol 1: Synthesis of β-(1→4)-oligo-D-mannuronic acid

This protocol is adapted from methods used for the synthesis of oligo-mannuronic acids, which can be further functionalized for drug conjugation.[4]

Materials:

• 4,6-di-O-benzylidene-protected 1-thio mannoside (glycosyl donor)

• Mannuronic acid acceptor

• N-Iodosuccinimide (NIS)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO)

• (Diacetoxyiodo)benzene (BAIB)

• Anhydrous dichloromethane (DCM)

• Other necessary solvents and reagents for purification

Methodology:

• Glycosylation: Dissolve the glycosyl donor and acceptor in anhydrous DCM. Cool the solution to the desired temperature (e.g., -40 °C).

• Add NIS and a catalytic amount of TMSOTf to initiate the glycosylation reaction.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction and purify the resulting disaccharide or oligosaccharide using column chromatography.

• Oxidation: Dissolve the synthesized mannoside derivative in a mixture of DCM and water.

• Add TEMPO and BAIB to the solution and stir vigorously at room temperature.[4]

• Monitor the oxidation of the primary alcohol to a carboxylic acid by TLC.

• Once the reaction is complete, work up the reaction mixture to isolate the D-mannuronic acid derivative.

• Characterize the final product using NMR and Mass Spectrometry.

Formulation of D-Tetramannuronic Acid-Based Nanoparticles

Nanoparticles can be formulated using D-Tetramannuronic acid derivatives through methods such as ionic gelation, leveraging the carboxylic acid groups.

Protocol 2: Preparation of Nanoparticles by Ionic Gelation

This method is widely used for polysaccharide-based nanoparticle formulation.

Materials:

• D-Tetramannuronic acid derivative

• Divalent cation solution (e.g., Calcium Chloride, CaCl₂)

• Deionized water

• Drug to be encapsulated

Methodology:

• Dissolve the D-Tetramannuronic acid derivative in deionized water to a specific concentration (e.g., 1 mg/mL).

• If encapsulating a drug, dissolve the drug in the D-Tetramannuronic acid solution.

• Prepare a solution of the divalent cation (e.g., CaCl₂) at a specific concentration.

• Add the CaCl₂ solution dropwise to the D-Tetramannuronic acid solution while stirring continuously.

• Nanoparticles will form spontaneously due to ionic crosslinking.

• Continue stirring for a defined period (e.g., 30 minutes) to allow for particle stabilization.

• Collect the nanoparticles by centrifugation and wash with deionized water to remove excess reagents.

Characterization of Drug Delivery Systems

Thorough characterization is crucial to ensure the quality and efficacy of the drug delivery system.

Data Presentation: Physicochemical Properties of Polysaccharide-Based Nanoparticles

The following table summarizes typical physicochemical properties of polysaccharide-based nanoparticles, providing a reference for expected values for D-Tetramannuronic acid-based systems.

Polysaccharide	Method	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
Alginate/Chitosan	Ionic Gelation	361	0.33	+27	27	[5]
Alginate	Emulsification/External Gelation	279.1 ± 56.7	0.42 ± 0.15	-39.7 ± 5.2	81.70 ± 6.64	[6]
Chitosan	Ionic Gelation	356	N/A	+13.7	N/A	[7]
Alginate	Electrospray	146	0.431	-1.10	92.80	[8]
Zein/Hyaluronic Acid	Anti-solvent precipitation	~200-350	< 0.3	-56.9	~80-90	[9]

Protocol 3: Particle Size and Zeta Potential Measurement

Instrument: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).[10][11][12]

Methodology for Particle Size:

• Disperse the nanoparticle formulation in a suitable solvent (typically deionized water) to an appropriate concentration.[10][11]

• Ensure the sample is well-mixed by gentle vortexing.

• Transfer the sample to a disposable cuvette.

• Place the cuvette in the DLS instrument and allow the temperature to equilibrate.

• Perform the measurement according to the instrument's software instructions. The principle is based on the fluctuation of scattered light intensity due to the Brownian motion of the particles.[10]

Methodology for Zeta Potential:

• Prepare the sample in a low ionic strength medium (e.g., 10 mM NaCl) to ensure accurate measurement.[13]

• Inject the sample into a specialized zeta potential cell.[11]

• Place the cell in the instrument.

• The instrument applies an electric field and measures the electrophoretic mobility of the particles.[13][14]

• The zeta potential is calculated from the electrophoretic mobility using the Henry equation.[13][14]

Protocol 4: Drug Encapsulation Efficiency and Loading Capacity

Methodology:

• Separate the drug-loaded nanoparticles from the aqueous medium containing the unencapsulated drug by centrifugation.

• Quantify the amount of free drug in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Calculate the Encapsulation Efficiency (EE) and Drug Loading Capacity (LC) using the following formulas:

  • EE (%) = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

  • LC (%) = [(Total amount of drug - Amount of free drug) / Total weight of nanoparticles] x 100

In Vitro Drug Release Studies

Studying the drug release profile is essential to predict the in vivo performance of the delivery system.

Protocol 5: In Vitro Drug Release Assay

Materials:

• Drug-loaded nanoparticles

• Release medium (e.g., Phosphate Buffered Saline - PBS, pH 7.4, or simulated body fluids)

• Dialysis membrane with an appropriate molecular weight cut-off (MWCO) or a centrifugation-based method.

Methodology (Dialysis Method):

• Disperse a known amount of drug-loaded nanoparticles in a small volume of release medium.

• Place the nanoparticle suspension inside a dialysis bag.

• Place the sealed dialysis bag in a larger volume of release medium at 37°C with constant stirring.

• At predetermined time intervals, withdraw a small aliquot of the release medium from the external chamber and replace it with an equal volume of fresh medium to maintain sink conditions.

• Quantify the amount of drug released into the withdrawn aliquots using a suitable analytical technique.

• Plot the cumulative percentage of drug released versus time.

Biocompatibility and Cytotoxicity Assessment

It is crucial to evaluate the safety of the D-Tetramannuronic acid-based drug delivery system.

Protocol 6: In Vitro Cytotoxicity - MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[15]

Materials:

• Cell line of interest (e.g., HeLa, HepG2)

• Cell culture medium and supplements

• D-Tetramannuronic acid nanoparticles (unloaded)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO, isopropanol)

• 96-well plates

Methodology:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the nanoparticles for a specific duration (e.g., 24, 48 hours). Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• After the incubation period, remove the treatment medium and add MTT solution to each well.

• Incubate for a few hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Remove the MTT solution and add a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Protocol 7: In Vitro Cytotoxicity - LDH Assay

The Lactate Dehydrogenase (LDH) assay measures the release of LDH from damaged cells, indicating loss of membrane integrity.[16][17]

Materials:

• Cell line of interest

• Cell culture medium and supplements

• D-Tetramannuronic acid nanoparticles (unloaded)

• LDH assay kit

• 96-well plates

Methodology:

• Seed and treat the cells as described in the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

• After the treatment period, collect the cell culture supernatant.

• Transfer the supernatant to a new 96-well plate.

• Add the LDH assay reaction mixture to each well according to the kit manufacturer's instructions.

• Incubate for the recommended time at room temperature, protected from light.

• Measure the absorbance at the specified wavelength.

• Calculate cytotoxicity as a percentage of the maximum LDH release.

Signaling Pathway Modulation

D-Mannuronic acid and its derivatives may modulate immune responses through pathways such as the Toll-like Receptor 4 (TLR4) signaling pathway.

Toll-like Receptor 4 (TLR4) Signaling Pathway

Activation of TLR4 can lead to the downstream activation of transcription factors like NF-κB, resulting in the production of pro-inflammatory cytokines.

Caption: TLR4 signaling pathway initiated by D-Tetramannuronic acid.

Experimental Workflow for Nanoparticle Development and Evaluation

The following diagram illustrates the logical flow of experiments for developing and evaluating a D-Tetramannuronic acid-based drug delivery system.

Caption: Workflow for developing D-Tetramannuronic acid drug carriers.

References

• 1. Biocompatibility of mannuronic acid-rich alginates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biomedres.us [biomedres.us]
• 4. Synthesis of beta-(1-->4)-oligo-D-mannuronic acid neoglycolipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lupinepublishers.com [lupinepublishers.com]
• 6. Alginate Nanoformulation: Influence of Process and Selected Variables - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. ijper.org [ijper.org]
• 9. Polysaccharide-Zein Composite Nanoparticles for Enhancing Cellular Uptake and Oral Bioavailability of Curcumin: Characterization, Anti-colorectal Cancer Effect, and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measurement of particle size & zeta potential [bio-protocol.org]
• 11. Zeta potential and particle size measurement with the NanoSizer Malevern for Pheroid [protocols.io]
• 12. nanopartikel.info [nanopartikel.info]
• 13. Measuring Zeta Potential of Nanoparticles - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Measuring Zeta Potential of Nanoparticles: Version 1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The toxicity of nanoparticles and their interaction with cells: an in vitro metabolomic perspective - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00534D [pubs.rsc.org]
• 16. Standardization of an in vitro assay matrix to assess cytotoxicity of organic nanocarriers: a pilot interlaboratory comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Particle-induced artifacts in the MTT and LDH viability assays - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing degradation of D-Tetramannuronic acid in solution

Technical Support Center: D-Tetramannuronic Acid

Welcome to the technical support center for D-Tetramannuronic acid. This guide provides detailed information, troubleshooting advice, and frequently asked questions to help researchers, scientists, and drug development professionals ensure the stability of D-Tetramannuronic acid in solution during their experiments.

Disclaimer: Direct stability and degradation data for D-Tetramannuronic acid are limited. The guidance provided is based on established principles for related uronic acids (e.g., D-Mannuronic acid, D-Galacturonic acid) and polysaccharides containing these monomers (e.g., alginate). This information should be used as a foundational guide for developing experiment-specific stability protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of D-Tetramannuronic acid in solution?

The degradation of D-Tetramannuronic acid in an aqueous solution is primarily influenced by four key factors:

• pH: Both acidic and alkaline conditions can catalyze the hydrolysis of glycosidic bonds. Studies on related polyuronic acids show stability within a neutral to slightly acidic pH range (approx. pH 4-7), with degradation accelerating at pH values below 3 and above 9.[1][2][3]

• Temperature: Elevated temperatures significantly increase the rate of chemical degradation, including hydrolysis and potential decarboxylation.[4][5] Long-term storage at room temperature can lead to substantial degradation compared to refrigerated or frozen conditions.[6]

• Light Exposure: UV and visible light can induce photodegradation, a process that often involves the formation of free radicals, leading to chain scission and loss of compound integrity.[7][8]

• Enzymatic Contamination: If the solution is contaminated with microbes, enzymes such as alginate lyases or other polysaccharide lyases can specifically cleave the glycosidic linkages, leading to rapid degradation.[9][10][11]

Q2: What are the recommended storage conditions for a D-Tetramannuronic acid stock solution?

To maximize shelf-life and prevent degradation, stock solutions should be prepared and stored following these guidelines:

• Solvent: Use a high-purity, sterile, buffered solvent. A slightly acidic buffer (e.g., pH 5-6) is often preferable to unbuffered water.

• Temperature: For short-term storage (1-2 weeks), refrigeration at 2-8°C is recommended. For long-term storage, aliquoting and freezing at -20°C or -80°C is essential to minimize hydrolysis and microbial growth.[6]

• Light Protection: Store solutions in amber vials or wrap containers in aluminum foil to protect them from light.[12]

• Aseptic Technique: Prepare solutions under sterile conditions (e.g., in a laminar flow hood) and use sterile-filtered components to prevent microbial contamination.[13]

Q3: I suspect my D-Tetramannuronic acid solution has degraded. What are the common signs?

Degradation can manifest in several ways:

• Loss of Biological Activity: The most critical indicator is a decrease or complete loss of the expected biological or chemical activity in your assay.

• Changes in Analytical Profile: When analyzed by techniques like HPLC or Mass Spectrometry, you may observe a decrease in the peak area of the parent compound and the appearance of new peaks corresponding to smaller fragments or degradation byproducts.

• Physical Changes: While less common for clear solutions, a change in color (e.g., yellowing) or pH drift can indicate chemical changes over time.

Q4: How can I prevent enzymatic degradation of my solution?

Enzymatic degradation is typically caused by microbial contamination. Prevention is key:

• Sterilization: Prepare buffers and solutions using sterile water and filter-sterilize the final D-Tetramannuronic acid solution through a 0.22 µm filter into a sterile container.

• Aseptic Handling: Use sterile pipettes, tubes, and work within a sterile environment (laminar flow hood) when handling the solution.

• Preservatives: If compatible with your experimental system, a low concentration of a bacteriostatic agent like sodium azide (NaN3) can be added for non-cell-based applications. Caution: Sodium azide is toxic and must not be used in cell culture or in vivo experiments.[6]

• Storage: Store aliquots frozen at -20°C or -80°C to inhibit any potential enzyme activity.[13]

Troubleshooting Guide

This guide addresses the common problem of experimental failure due to suspected compound degradation.

Problem: My experiment yielded unexpected or negative results, and I suspect the D-Tetramannuronic acid solution is compromised.

dot

Caption: Troubleshooting workflow for D-Tetramannuronic acid solution degradation.

Summary of Degradation Factors and Solutions

Potential Cause	Recommended Solution
Improper Storage Temperature	For long-term storage, aliquot and store solutions at ≤ -20°C. For short-term use, store at 2-8°C. Avoid repeated freeze-thaw cycles.[6]
Incorrect pH	Prepare solutions in a sterile buffer within a pH range of 4.0-7.0. Avoid highly acidic or alkaline conditions.[1][2]
Light Exposure	Store solutions in amber vials or wrap containers to protect from light. Minimize exposure to ambient light during experiments where possible.[12][14]
Microbial/Enzymatic Contamination	Prepare solutions using aseptic techniques and sterile-filter the final solution. For non-biological assays, consider adding a bacteriostatic agent.[13]
Oxidative Degradation	While less characterized, using degassed buffers and storing under an inert gas (e.g., argon) can minimize oxidative damage, especially for long-term storage.
Acid/Base Hydrolysis	Be mindful of experimental steps that involve strong acids or bases, as they can rapidly hydrolyze the glycosidic bonds.[3][15][16]

Data and Experimental Protocols

Quantitative Data Summary

Table 1: Stability of Related Polyuronic Acids Under Various Conditions

Compound	Condition	Observation	Reference
Polyglucuronic Acid	pH 1-9, Room Temp, 128h	Stable, no depolymerization observed.	[1][2]
Polyglucuronic Acid	pH 11 and 13, Room Temp	Slight depolymerization observed.	[1][2]
Polyglucuronic Acid	pH 1, High Temperature	Random depolymerization via hydrolysis.	[1][2]
Polyglucuronic Acid	Alkaline pH, High Temp	Depolymerization via β-alkoxy elimination.	[1][2]
Hyaluronic Acid	Room Temperature, 2 months	~70-95% decrease in molecular weight (unprotected from microbes).	[6]
Hyaluronic Acid	Refrigerator Temp, 2 months	~6-8% decrease in molecular weight (unprotected from microbes).	[6]
D-Galacturonic Acid	160-220°C (subcritical water)	Degradation follows first-order kinetics.	[5]

Experimental Protocols

Protocol 1: Preparation and Storage of a Sterile Stock Solution

• Preparation of Buffer: Prepare a suitable buffer (e.g., 50 mM sodium acetate, pH 5.5) using high-purity water. Pass the buffer through a 0.22 µm sterile filter into a sterile container.

• Weighing: Accurately weigh the required amount of D-Tetramannuronic acid solid in a sterile environment (e.g., inside a clean analytical balance within a laminar flow hood).

• Dissolution: Aseptically add the sterile buffer to the solid to achieve the desired final concentration. Gently vortex or swirl until fully dissolved. Avoid vigorous shaking to prevent shearing larger oligosaccharides.

• Final Sterilization: Pass the final stock solution through a new 0.22 µm syringe filter into a sterile, light-protecting (amber) storage vessel.

• Aliquoting and Storage: Dispense the solution into smaller, sterile, single-use aliquots. Label each aliquot clearly with the compound name, concentration, date, and your initials.

• Freezing: Immediately store the aliquots at -20°C or -80°C for long-term storage. Store the "in-use" aliquot at 2-8°C for no more than one week.

Protocol 2: Monitoring Solution Stability by HPLC

This protocol provides a general framework for assessing stability. The specific column, mobile phase, and detection method must be optimized for D-Tetramannuronic acid.

• Initial Analysis (T=0): Immediately after preparing a fresh stock solution, perform an HPLC analysis to establish a baseline.

  • Column: A suitable column for oligosaccharide analysis (e.g., an anion-exchange or hydrophilic interaction chromatography column).

  • Mobile Phase: A gradient of buffered solvents (e.g., ammonium acetate or ammonium formate).

  • Detection: Charged Aerosol Detector (CAD), Refractive Index (RI), or Mass Spectrometry (MS) are often used for non-chromophoric oligosaccharides.

  • Analysis: Record the retention time and peak area of the main D-Tetramannuronic acid peak.

• Incubate Samples: Store aliquots of the solution under the conditions you wish to test (e.g., 4°C, 25°C, 37°C).

• Time-Point Analysis: At regular intervals (e.g., 1, 3, 7, 14 days), remove an aliquot and re-analyze it using the same HPLC method.

• Data Evaluation: Compare the peak area of the parent compound at each time point to the T=0 sample. A decrease in the main peak area and/or the appearance of new, earlier-eluting peaks indicates degradation. Calculate the percentage of remaining compound at each time point.

Visualizations of Degradation Pathways

dot

Caption: Key environmental factors leading to the degradation of D-Tetramannuronic acid.

References

• 1. Stability of (1→3)-β-polyglucuronic acid under various pH and temperature conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Effects of ultrasound on the degradation kinetics, physicochemical properties and prebiotic activity of Flammulina velutipes polysaccharide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Long-term degradation study of hyaluronic acid in aqueous solutions without protection against microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Structural and functional aspects of mannuronic acid–specific PL6 alginate lyase from the human gut microbe Bacteroides cellulosilyticus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Efficient Degradation of Alginate and Preparation of Alginate Oligosaccharides by a Novel Biofunctional Alginate Lyase with High Activity and Excellent Thermophilic Features - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Genes for degradation and utilization of uronic acid-containing polysaccharides of a marine bacterium Catenovulum sp. CCB-QB4 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. documents.uow.edu.au [documents.uow.edu.au]
• 13. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 14. policies.uq.edu.au [policies.uq.edu.au]
• 15. "Food glycomics: Dealing with unexpected degradation of oligosaccharide" by Yu-Ping Huang, Randall C. Robinson et al. [jfda-online.com]
• 16. Food glycomics: Dealing with unexpected degradation of oligosaccharides during sample preparation and analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: D-Tetramannuronic Acid NMR Spectroscopy

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining high-quality NMR spectra of D-Tetramannuronic acid.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during NMR experiments with D-Tetramannuronic acid, offering potential causes and solutions in a straightforward question-and-answer format.

Q1: Why is the signal-to-noise ratio (S/N) in my spectrum very low?

Possible Causes:

• Low Sample Concentration: The concentration of your D-Tetramannuronic acid sample may be too low for the number of scans acquired. Oligosaccharides often require higher concentrations than small molecules.[1]

• Insufficient Number of Scans: The number of acquisitions may be inadequate to average out the noise effectively.

• Improperly Tuned Probe: The NMR probe may not be correctly tuned to the observation frequency, leading to inefficient signal detection.

• Incorrect Pulse Width Calibration: An inaccurate 90° pulse width will lead to suboptimal excitation and thus a weaker signal.

Solutions:

• Increase Sample Concentration: If possible, increase the concentration of your sample. For oligosaccharides, a concentration of 1-10 mg in 0.5-0.7 mL of solvent is a good starting point for ¹H NMR, while ¹³C NMR may require 10-50 mg.[2][3]

• Increase the Number of Scans: Double the number of scans to theoretically increase the S/N by a factor of √2. Be mindful of the total experiment time.

• Tune and Match the Probe: Always tune and match the probe for each sample to ensure optimal signal transmission and detection.

• Calibrate Pulse Widths: Perform a pulse width calibration experiment to determine the accurate 90° pulse width for your sample.

Q2: My NMR peaks are very broad. What could be the reason?

Possible Causes:

• Poor Shimming: An inhomogeneous magnetic field across the sample is a common cause of broad peaks.[4]

• Sample Aggregation: D-Tetramannuronic acid, being an acidic oligosaccharide, can aggregate, especially at high concentrations or inappropriate pH. This leads to slower molecular tumbling and broader lines.

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic metal ions (e.g., Fe³⁺, Cu²⁺) can cause significant line broadening.[5]

• High Viscosity: A highly viscous sample will restrict molecular motion, resulting in broader signals.[6]

• Chemical Exchange: Protons on the hydroxyl and carboxylic acid groups can exchange with each other or the solvent, leading to peak broadening.

Solutions:

• Improve Shimming: Carefully shim the magnetic field on your sample. If you are using an automated shimming routine, a manual adjustment of the Z1 and Z2 shims might be necessary.

• Optimize Sample Conditions:

  • Try lowering the concentration of your sample.[4]

  • Adjust the pH of the solution. For acidic oligosaccharides, a neutral or slightly acidic pH can sometimes reduce aggregation. This should be done carefully, as pH can also affect chemical shifts.

  • Consider adding a chelating agent like EDTA to sequester any paramagnetic metal ions.

• Use a Different Solvent: If viscosity is an issue, consider a less viscous solvent system if compatible with your sample.

• Variable Temperature NMR: Acquiring the spectrum at a different temperature can sometimes sharpen peaks by altering exchange rates or reducing viscosity.[4]

• Lyophilize with D₂O: For samples in D₂O, lyophilizing the sample from a D₂O solution one or two times can help to exchange the labile protons for deuterium, which can simplify the spectrum and sometimes sharpen the remaining peaks.

Q3: The signals in my ¹H NMR spectrum are heavily overlapped. How can I resolve them?

Possible Causes:

• Inherent Spectral Complexity: Oligosaccharide spectra are notoriously crowded, with many signals appearing in a narrow chemical shift range (typically 3.0-5.0 ppm for protons).[5][7]

• Low Spectrometer Field Strength: A lower field strength spectrometer will result in less chemical shift dispersion, exacerbating signal overlap.

Solutions:

• Use a Higher Field Spectrometer: If available, use a spectrometer with a higher magnetic field strength (e.g., 600 MHz or higher). This will increase the chemical shift dispersion and improve resolution.[5]

• 2D NMR Spectroscopy: Two-dimensional NMR experiments are essential for resolving and assigning signals in complex molecules like oligosaccharides.[8]

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds). This helps to trace out the spin systems of individual mannuronic acid residues.

  • TOCSY (Total Correlation Spectroscopy): Shows correlations between all protons within a spin system, not just immediate neighbors. This is very useful for identifying all the protons belonging to a single sugar residue.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons, spreading the signals into a second dimension and greatly enhancing resolution.[8]

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is crucial for determining the linkages between the mannuronic acid units.

• Change the Solvent or Temperature: Altering the solvent or temperature can sometimes induce small changes in chemical shifts, which may be sufficient to resolve some overlapping signals.[4]

Q4: I see unexpected peaks in my spectrum. What are they?

Possible Causes:

• Solvent Impurities: Residual protons in the deuterated solvent are a common source of extra peaks. For example, residual H₂O in D₂O appears around 4.7 ppm.[7]

• Contaminants from Sample Preparation: Impurities from glassware, extraction solvents, or other reagents used during sample preparation can appear in the spectrum.

• Anomeric Mixture: The reducing end of D-Tetramannuronic acid can exist as a mixture of α and β anomers, which will give rise to two sets of signals for the terminal residue.

• Degradation Products: The sample may have degraded, leading to the formation of smaller oligosaccharides or monosaccharides.

Solutions:

• Identify Solvent Peaks: Consult a table of common NMR solvent impurities to identify peaks arising from the solvent.

• Careful Sample Preparation: Ensure all glassware is scrupulously clean and use high-purity solvents and reagents.[2]

• Analyze Anomeric Signals: The presence of two anomeric signals for the reducing end residue is expected. Their integration should be consistent with a single terminal unit.

• Check Sample Integrity: If degradation is suspected, techniques like mass spectrometry or chromatography can be used to assess the purity of the sample.

Quantitative Data Summary

The following table provides approximate ¹H and ¹³C NMR chemical shifts and typical coupling constants for D-Mannuronic acid residues. Note that the exact values for D-Tetramannuronic acid may vary depending on the specific residue's position in the chain (terminal vs. internal), the solvent, pH, and temperature.

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Typical ¹H-¹H Coupling Constants (J, Hz)
H-1 (Anomeric)	4.70 - 5.10	100 - 104	³J(H1,H2) ≈ 1-3 Hz
H-2	3.80 - 4.20	70 - 74	³J(H2,H3) ≈ 3-5 Hz
H-3	3.70 - 4.10	72 - 76	³J(H3,H4) ≈ 9-10 Hz
H-4	3.60 - 4.00	78 - 82	³J(H4,H5) ≈ 9-10 Hz
H-5	3.90 - 4.30	75 - 79	-
C-6 (Carboxyl)	-	175 - 180	-

Data compiled from references on alginates and mannuronic acid oligomers.[6][9][10] Coupling constants are typical for pyranose rings.

Experimental Protocols

1. Sample Preparation for D-Tetramannuronic Acid

This protocol outlines the steps for preparing a D-Tetramannuronic acid sample for NMR analysis.

• Materials:

  • D-Tetramannuronic acid (5-10 mg for ¹H, 10-50 mg for ¹³C)

  • Deuterium oxide (D₂O, 99.9%)

  • High-quality 5 mm NMR tube

  • Small glass vial

  • Pipette with a filter tip or a Pasteur pipette with cotton wool

• Procedure:

  • Weighing the Sample: Accurately weigh the desired amount of D-Tetramannuronic acid into a clean, dry glass vial.

  • Dissolving the Sample: Add approximately 0.6-0.7 mL of D₂O to the vial.[3] Vortex or gently sonicate the vial to ensure the sample is fully dissolved. Complete dissolution is crucial to avoid broad lines.[3]

  • Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution.[2] This can be done by drawing the solution into a pipette through a filter tip or by passing it through a small cotton plug in a Pasteur pipette directly into the NMR tube.

  • Transfer to NMR Tube: Carefully transfer the filtered solution into a clean, dry NMR tube.

  • Lyophilization (Optional but Recommended): For complete removal of exchangeable protons (from hydroxyl and carboxylic acid groups), freeze the sample in the NMR tube (or in the vial before transfer) and lyophilize it. Redissolve the sample in fresh D₂O. This process can be repeated 2-3 times for optimal results.

  • Capping and Labeling: Cap the NMR tube securely and label it clearly.

2. 1D ¹H and ¹³C NMR Acquisition

This is a general guide for setting up 1D experiments. Specific parameters should be optimized on the spectrometer.

• ¹H NMR:

  • Insert the sample into the spectrometer and lock onto the deuterium signal of the D₂O.

  • Tune and match the probe.

  • Acquire a quick ¹H spectrum (e.g., 4-8 scans) to check the general appearance.

  • Optimize the shims to achieve a narrow and symmetrical solvent peak.

  • Set up the final experiment:

    • Spectral Width: Typically 10-12 ppm.

    • Number of Scans: 16 to 128, depending on the sample concentration.

    • Relaxation Delay (d1): 1-2 seconds.

    • Acquisition Time (aq): 2-4 seconds.

    • Solvent Suppression: Use a presaturation pulse sequence to suppress the large residual HOD signal.

  • Process the data with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz), Fourier transform, phase correction, and baseline correction.

• ¹³C NMR:

  • Use the same locked and shimmed sample.

  • Tune and match the probe for the ¹³C frequency.

  • Set up the experiment with proton decoupling:

    • Spectral Width: Typically 200-220 ppm.

    • Number of Scans: 1024 to 10240 or more, as ¹³C is much less sensitive than ¹H.

    • Relaxation Delay (d1): 2 seconds.

    • Pulse Program: A program with a Nuclear Overhauser Effect (NOE) and proton decoupling (e.g., zgpg30).

  • Process the data similarly to the ¹H spectrum, often with a larger line broadening (e.g., 1-2 Hz).

3. 2D NMR Acquisition (COSY and HSQC)

• COSY:

  • Use a standard COSY pulse sequence (e.g., cosygpppqf).

  • Set the spectral width in both dimensions to be the same as the ¹H spectrum.

  • Acquire data with typically 2-4 scans per increment and 256-512 increments in the indirect dimension (t1).

  • Process the data with a sine-bell window function in both dimensions.

• HSQC:

  • Use a standard HSQC pulse sequence with sensitivity enhancement (e.g., hsqcedetgpsisp2.2).

  • Set the ¹H spectral width in the direct dimension (F2) and the ¹³C spectral width in the indirect dimension (F1) to cover all expected signals.

  • The number of scans should be a multiple of 8 or 16, and the number of increments in t1 is typically 256 or more for good resolution.

  • Process the data with a squared sine-bell window function in both dimensions.

Visualizations

References

• 1. J-coupling - Wikipedia [en.wikipedia.org]
• 2. research.rug.nl [research.rug.nl]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. research.rug.nl [research.rug.nl]
• 9. researchgate.net [researchgate.net]
• 10. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]

Optimizing D-Tetramannuronic Acid Dosage for Cell Culture Experiments: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for optimizing the dosage of D-Tetramannuronic acid and its derivatives in cell culture experiments. Below you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visualizations of key signaling pathways to facilitate your research and development endeavors.

Troubleshooting Guide

Encountering issues in your cell culture experiments with D-Tetramannuronic acid? This guide addresses common problems in a question-and-answer format.

Problem	Possible Cause(s)	Suggested Solution(s)
Precipitate forms in the medium after adding D-Tetramannuronic acid.	- High concentration: The compound may have limited solubility in your specific culture medium. - Incorrect solvent: The initial solvent used to dissolve the compound may not be fully compatible with the aqueous medium. - pH shift: Addition of the compound may have altered the pH of the medium, causing precipitation of media components.	- Prepare a fresh, lower concentration stock solution. - Ensure the final concentration of the initial solvent (e.g., DMSO) is minimal and compatible with your cell line. - Check and, if necessary, adjust the pH of the medium after adding the compound. - Warm the medium to 37°C before and after adding the compound to aid dissolution.
Cells are detaching or showing signs of stress after treatment.	- Cytotoxicity: The concentration of D-Tetramannuronic acid may be too high for your specific cell line. - Solvent toxicity: The concentration of the solvent used to dissolve the compound may be toxic to the cells. - Over-confluency or low seeding density: Cells may be more sensitive to treatment under suboptimal culture conditions.	- Perform a dose-response experiment to determine the optimal, non-toxic concentration. - Ensure the final solvent concentration is below the toxic threshold for your cells (typically <0.5% for DMSO). - Culture cells to the recommended confluency before treatment.
Inconsistent or unexpected results between experiments.	- Variability in compound preparation: Inconsistent weighing or dilution of the D-Tetramannuronic acid. - Cell passage number: Different passage numbers can lead to variations in cellular response. - Inconsistent incubation times: Variations in the duration of treatment.	- Prepare a large batch of stock solution to be used across multiple experiments. - Use cells within a consistent and defined passage number range. - Strictly adhere to the planned incubation times for all experiments.
No observable effect of D-Tetramannuronic acid.	- Sub-optimal concentration: The dosage used may be too low to elicit a response. - Incorrect cell model: The chosen cell line may not express the necessary receptors or signaling components. - Compound degradation: The compound may be unstable under your experimental conditions.	- Perform a dose-response study to test a wider range of concentrations. - Research the expression of target receptors (e.g., TLR2, TLR4) in your cell line. - Prepare fresh solutions for each experiment and minimize exposure to light and high temperatures.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting concentration for D-Tetramannuronic acid in cell culture?

A1: The optimal concentration is highly cell-type and application-dependent. Based on available literature, a good starting point for a dose-response study would be in the range of 1 µg/mL to 100 µg/mL. For some sensitive applications, concentrations as low as 0.001 mg/L (1 ng/mL) have been used with related compounds.

Q2: How should I prepare a stock solution of D-Tetramannuronic acid?

A2: D-Tetramannuronic acid is typically soluble in aqueous solutions. For a stock solution, dissolve the powder in sterile phosphate-buffered saline (PBS) or directly in your cell culture medium. If you encounter solubility issues, a small amount of a biocompatible solvent like dimethyl sulfoxide (DMSO) can be used first, followed by dilution in the aqueous vehicle. Always ensure the final solvent concentration in your culture is non-toxic to your cells.

Q3: What are the known signaling pathways affected by D-Tetramannuronic acid and its derivatives?

A3: Derivatives of D-Mannuronic acid have been shown to modulate inflammatory signaling pathways. For instance, β-D-mannuronic acid (M2000) can act as an antagonist for Toll-like receptor 2 (TLR2) and TLR4, subsequently inhibiting downstream signaling molecules like MyD88, MAPK14, and NF-κB.[1][2] Another derivative, D-Tetramannuronic Acid Tetrasodium Salt (M4), has been shown to protect against UVA-induced photo-aging in HaCaT cells through the SIRT1/pGC-1α and NRF1/NRF2 pathways.

Quantitative Data Summary

The following tables summarize dosage information for D-Mannuronic acid derivatives from published studies.

Table 1: Effective Concentrations of β-D-Mannuronic Acid (M2000) in Monocyte-Derived Macrophages

Application	Cell Type	Concentration	Observed Effect	Reference
Inhibition of Cytokine Production	Ankylosing Spondylitis Patient-Derived Macrophages	5 µ g/well	Decrease in TNF-α production	[1]
Inhibition of Cytokine Production	Ankylosing Spondylitis Patient-Derived Macrophages	25 µ g/well	Decrease in TNF-α production	[1]

Table 2: Effects of β-D-Mannuronic Acid (M2000) on Gene Expression in Peripheral Blood Mononuclear Cells (PBMCs) from Multiple Sclerosis Patients (6-month treatment)

Gene Target	Effect	Reference
IL-17A	Decreased Expression	[2]
STAT1	Decreased Expression	[2]
STAT3	Decreased Expression	[2]
IL-1β	Numerical Decrease in Expression	[2]

Experimental Protocols

Protocol 1: Determining Optimal Dosage using a Cell Viability Assay (MTT Assay)

This protocol outlines the steps to determine the cytotoxic potential of D-Tetramannuronic acid on a specific cell line and identify a suitable concentration range for further experiments.

Materials:

• Adherent cells of interest

• Complete cell culture medium

• D-Tetramannuronic acid

• Sterile PBS or DMSO for stock solution preparation

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader (570 nm wavelength)

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment (e.g., 5,000-10,000 cells/well). Incubate for 24 hours at 37°C and 5% CO₂.

• Prepare Treatment Dilutions: Prepare a 2X concentrated series of D-Tetramannuronic acid dilutions in complete culture medium. A suggested range is from 2 µg/mL to 200 µg/mL (this will result in a final concentration of 1 µg/mL to 100 µg/mL). Include a vehicle control (medium with the same concentration of solvent as your highest treatment concentration).

• Cell Treatment: Carefully remove the old medium from the wells and add 100 µL of the 2X treatment dilutions to the respective wells. Also, include wells with medium only (no cells) as a blank control.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix gently on a plate shaker to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a plate reader.

• Data Analysis: Subtract the absorbance of the blank from all other readings. Express the results as a percentage of the vehicle-treated control cells. Plot the percentage of cell viability against the concentration of D-Tetramannuronic acid to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Mandatory Visualizations

Signaling Pathway Diagrams

Below are diagrams of signaling pathways potentially modulated by D-Tetramannuronic acid and its derivatives, created using Graphviz (DOT language).

Caption: Inhibition of TLR2/TLR4 signaling by a D-Mannuronic acid derivative.

Caption: Protective mechanism of M4 against UVA-induced photo-aging.

References

• 1. biomedres.us [biomedres.us]
• 2. The Effects of Mannuronic Acid on IL-1β, IL-17A, STAT1, and STAT3 Gene Expressions and TLR2 and TLR4 Molecules in Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing batch-to-batch variability of D-Tetramannuronic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing batch-to-batch variability when working with D-Tetramannuronic acid.

Frequently Asked Questions (FAQs)

1. What is D-Tetramannuronic acid and what are its common applications?

D-Tetramannuronic acid is an oligosaccharide, specifically a tetramer of mannuronic acid. It is derived from alginate, a natural polysaccharide found in brown algae.[1][2][3] It is investigated for various potential therapeutic applications, including for its protective effects against UVA-induced photo-aging in skin cells.[4]

2. How should D-Tetramannuronic acid be stored to ensure stability?

To maintain the integrity and stability of D-Tetramannuronic acid, it should be stored under appropriate conditions. While specific stability data for D-Tetramannuronic acid is limited, general guidelines for similar oligosaccharides suggest that storage at low temperatures and protection from moisture are crucial. For long-term storage, temperatures of -20°C or -80°C are often recommended. It is also advisable to protect the compound from light.[5] For solutions, minimizing freeze-thaw cycles is important to prevent degradation and changes in the physical properties of the solution.[6][7]

3. What are the critical quality control parameters for D-Tetramannuronic acid?

A Certificate of Analysis (CoA) from the supplier will provide batch-specific quality control parameters. Key parameters for oligosaccharides like D-Tetramannuronic acid typically include:

• Purity: Usually determined by High-Performance Liquid Chromatography (HPLC) or other chromatographic techniques.

• Identity: Confirmed by methods such as Nuclear Magnetic Resonance (NMR) spectroscopy or Mass Spectrometry (MS).

• Appearance: Physical state (e.g., powder, solid) and color.

• Solubility: Information on suitable solvents and concentrations.

• Moisture Content: To ensure stability and accurate weighing.

• Endotoxin Levels: Particularly important for experiments involving cell culture.

4. How do I prepare a sterile stock solution of D-Tetramannuronic acid for cell culture experiments?

To prepare a sterile stock solution of D-Tetramannuronic acid for use in cell culture, follow these general steps:

• Dissolution: Dissolve the D-Tetramannuronic acid powder in a suitable solvent as recommended by the supplier. For many oligosaccharides used in cell culture, sterile phosphate-buffered saline (PBS) or cell culture medium without serum are appropriate solvents. Gentle warming and vortexing may aid dissolution.

• Sterilization: The preferred method for sterilizing heat-labile solutions like oligosaccharides is filtration. Use a sterile 0.22 µm syringe filter to sterilize the solution.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to minimize contamination and degradation from repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Troubleshooting Guides

Issue 1: High Variability in Experimental Results Between Batches

High variability in experimental outcomes is a common challenge. The following table outlines potential causes and solutions.

Potential Cause	Troubleshooting Steps
Inconsistent Material Quality	Always request and compare the Certificate of Analysis (CoA) for each new batch of D-Tetramannuronic acid. Pay close attention to purity and any specified impurities.
Improper Storage and Handling	Ensure all batches are stored under identical, recommended conditions (temperature, light, and moisture protection). Avoid repeated freeze-thaw cycles of stock solutions.
Inconsistent Solution Preparation	Use a standardized, documented protocol for preparing stock and working solutions. Calibrate pipettes and balances regularly to ensure accurate measurements.
Variability in Cell Culture Conditions	Maintain consistent cell passage numbers, seeding densities, and media formulations. Be aware that factors like cell density and serum presence can influence the response of HaCaT cells.[8][9][10]
Pipetting Errors	Use calibrated multichannel pipettes for adding reagents to multi-well plates to ensure consistency.[11]

Issue 2: Inconsistent Results in UVA-Induced Photo-aging Assays with HaCaT Cells

The UVA-induced photo-aging model in HaCaT cells is a key application for D-Tetramannuronic acid. Variability in this assay can be addressed by controlling several factors.

Potential Cause	Troubleshooting Steps
Inconsistent UVA Exposure	Ensure the UVA light source is calibrated and provides a consistent dose (e.g., J/cm²) across all experiments. The distance from the light source to the cells should be standardized.
Variability in HaCaT Cell Response	HaCaT cell response can be influenced by their differentiation state, which is affected by factors like calcium concentration in the medium and cell confluency.[8][9] Standardize these parameters in your experimental protocol.
Timing of Treatment	The timing of D-Tetramannuronic acid pre-treatment before UVA irradiation is critical. Adhere to a strict and consistent pre-incubation time for all experiments.
Inaccurate Cell Viability/ROS Measurement	Use a consistent method for assessing cell viability (e.g., MTT assay) and reactive oxygen species (ROS) generation. Ensure that the readout is within the linear range of the assay. Inconsistent absorbance readings in microplate assays can be due to meniscus formation; using hydrophobic plates can help.[12]

Experimental Protocols

General Protocol for Assessing the Protective Effect of D-Tetramannuronic Acid on UVA-Induced Damage in HaCaT Cells

This protocol is a general guideline based on published research and should be optimized for your specific experimental conditions.

• Cell Culture:

  • Culture HaCaT cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin/streptomycin.[13]

  • Maintain cells at 37°C in a humidified atmosphere with 5% CO₂.

  • Seed HaCaT cells in appropriate culture plates (e.g., 96-well plates for viability assays) at a predetermined density and allow them to adhere overnight.

• Preparation of D-Tetramannuronic Acid Solution:

  • Prepare a sterile stock solution of D-Tetramannuronic acid in serum-free DMEM or PBS.

  • Dilute the stock solution to the desired final concentrations in the appropriate cell culture medium.

• Treatment and UVA Irradiation:

  • Pre-treat the HaCaT cells with different concentrations of D-Tetramannuronic acid for a specified period (e.g., 14 hours).[14]

  • After pre-treatment, wash the cells with PBS.

  • Expose the cells to a specific dose of UVA radiation (e.g., 7 J/cm² or 10 J/cm²).[15][16] A control group should not be irradiated.

• Post-Irradiation Incubation and Analysis:

  • After irradiation, incubate the cells in fresh medium for a defined period (e.g., 3 to 24 hours).

  • Assess cell viability using an MTT or similar assay.

  • Measure intracellular ROS levels using a fluorescent probe like DCFH-DA.[14][16]

  • Analyze the expression of relevant biomarkers for photo-aging, such as matrix metalloproteinases (MMPs), via RT-PCR or Western blotting.[15]

Visualizations

Below are diagrams illustrating key workflows and concepts to aid in experimental design and troubleshooting.

References

• 1. CN1117766C - Preparation method of mannuronic acid with single degree of polymerization and its application - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Impact of hydrolysis conditions on the detection of mannuronic to guluronic acid ratio in alginate and its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protective effect of d-tetramannuronic acid tetrasodium salt on UVA-induced photo-aging in HaCaT cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enhanced photostability of monascus pigments derived with various amino acids via fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of very long-term storage and multiple freeze and thaw cycles on 11-dehydro-thromboxane-B2 and 8-iso-prostaglandin F2α, levels in human urine samples by validated enzyme immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. HaCaT Cells as a Reliable In Vitro Differentiation Model to Dissect the Inflammatory/Repair Response of Human Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HaCaT Cells as a Reliable In Vitro Differentiation Model to Dissect the Inflammatory/Repair Response of Human Keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. bioassaysys.com [bioassaysys.com]
• 12. bitesizebio.com [bitesizebio.com]
• 13. Positive Effects against UV-A Induced Damage and Oxidative Stress on an In Vitro Cell Model Using a Hyaluronic Acid Based Formulation Containing Amino Acids, Vitamins, and Minerals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Syringaresinol Inhibits UVA-Induced MMP-1 Expression by Suppression of MAPK/AP-1 Signaling in HaCaT Keratinocytes and Human Dermal Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Potential Antiphotoaging Effect of Human Cathelicidin LL-37 Fragments and KR-12 Analogs on UVB-Induced HaCaT Cells and UVA-Induced HDF Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up D-Tetramannuronic Acid Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on scaling up the production of D-Tetramannuronic acid and other alginate oligosaccharides (AOS).

Frequently Asked Questions (FAQs)

Q1: What is the primary method for producing D-Tetramannuronic acid?

A1: The primary and most specific method for producing D-Tetramannuronic acid and other alginate oligosaccharides (AOS) is through the enzymatic degradation of alginate.[1][2][3][4][5] Alginate is a naturally occurring polysaccharide found in brown seaweed, composed of blocks of β-D-mannuronic acid (M) and α-L-guluronic acid (G).[3][6][7][8] Alginate lyase enzymes are used to cleave the glycosidic bonds within the alginate polymer, releasing smaller oligosaccharide fragments.[1][3][8][9] To specifically obtain D-Tetramannuronic acid, an alginate lyase with a preference for cleaving poly-M blocks is required.[2][7]

Q2: What are the main sources of alginate for production?

A2: The main commercial source of alginate is brown seaweed (Phaeophyceae).[1][10] Some bacteria, such as species of Azotobacter and Pseudomonas, also produce alginate, which can be O-acetylated.[7] For industrial-scale production of AOS, brown algae are the most common starting material.[10]

Q3: What are alginate lyases and how are they classified?

A3: Alginate lyases are enzymes that degrade alginate via a β-elimination reaction, creating a double bond at the non-reducing end of the resulting oligosaccharide.[1][3][7][8] They are classified based on their substrate specificity:

• Poly(β-D-mannuronate) lyase (M-lyase; EC 4.2.2.3): Specifically cleaves the bonds within the poly-M blocks of alginate.[3][8]

• Poly(α-L-guluronate) lyase (G-lyase; EC 4.2.2.11): Specifically cleaves the bonds within the poly-G blocks.[3][8]

• Bifunctional lyases: Can cleave both poly-M and poly-G blocks.[2][9]

They can also be categorized by their mode of action as either endo-lyases, which cleave internal bonds, or exo-lyases, which cleave from the ends of the polymer chain.[3][7]

Q4: Why is the viscosity of the alginate solution a challenge during scale-up?

A4: Alginate forms highly viscous solutions in water, which presents significant challenges during large-scale production.[9][10] High viscosity can impede proper mixing, reduce heat and mass transfer, and limit the concentration of alginate that can be effectively processed, thereby lowering the final product yield.[4][10] Developing strategies to manage viscosity is crucial for efficient enzymatic hydrolysis at an industrial scale.

Q5: What are the key quality control parameters for D-Tetramannuronic acid?

A5: Key quality control parameters include:

• Purity: Absence of contaminants from the starting material, enzyme preparation, and downstream processing.

• Degree of Polymerization (DP): Ensuring the product is predominantly a tetramer. The biological activity of AOS is often dependent on its DP.[11]

• Structural Integrity: Confirmation of the chemical structure, including the presence of the unsaturated bond at the non-reducing end if produced enzymatically.

• Molecular Weight Distribution: Characterized to ensure consistency between batches.[12][13]

• Endotoxin Levels: Particularly important for pharmaceutical applications.

Troubleshooting Guides

Issue 1: Low Yield of Alginate Oligosaccharides (AOS)

Possible Cause	Troubleshooting Step
Suboptimal Enzyme Activity	Verify the optimal pH, temperature, and salinity for the specific alginate lyase being used.[2][9] Enzyme activity can be significantly affected by these parameters. Consider adding metal ions like Mn²⁺ or Zn²⁺ which have been shown to enhance the activity of some alginate lyases.[11]
Enzyme Instability/Inactivation	Perform a time-course experiment to check for enzyme inactivation over the reaction period. If the enzyme is unstable, consider using an immobilized enzyme, which can improve stability and allow for reuse.[9][11]
High Substrate Viscosity	High viscosity at increased substrate concentrations can limit enzyme-substrate interaction.[4][10] Employ a fed-batch approach for adding the alginate to maintain a manageable viscosity. Alternatively, use a more robust enzyme capable of functioning in high-viscosity environments.
Incomplete Hydrolysis	Increase the enzyme-to-substrate ratio or extend the reaction time. Analyze the products at different time points to determine the optimal hydrolysis duration.
Product Inhibition	The accumulation of oligosaccharides may inhibit enzyme activity. Consider a continuous process or diafiltration to remove products as they are formed.

Issue 2: Inconsistent Degree of Polymerization (DP) in the Final Product

Possible Cause	Troubleshooting Step
Non-specific Enzyme	The alginate lyase may have broad specificity, producing a wide range of oligosaccharide sizes. Screen for or engineer an enzyme with higher specificity for producing tetramers.
Over-digestion	The reaction may be running for too long, causing the enzyme to further break down the desired tetramers into smaller units. Optimize the reaction time by taking samples at various intervals and analyzing the DP.
Inconsistent Alginate Source	The M/G block ratio and arrangement can vary between different sources and even batches of brown algae. This can affect the cleavage pattern of the enzyme. Characterize the M/G ratio of your raw material to ensure consistency.
Fluctuations in Reaction Conditions	Small changes in pH or temperature can alter enzyme activity and specificity. Ensure tight control over all reaction parameters.

Issue 3: Difficulties in Purifying D-Tetramannuronic Acid

Possible Cause	Troubleshooting Step
Complex Mixture of Oligosaccharides	The crude hydrolysate contains a mixture of oligosaccharides with different DPs and potentially different monomer compositions (M and G). Employ multi-step purification protocols, such as a combination of ultrafiltration (to remove the enzyme and large fragments) and size-exclusion chromatography (SEC) to separate based on size.[13]
Co-purification of Contaminants	Proteins from the enzyme preparation or pigments from the seaweed can co-purify with the oligosaccharides. Use protein precipitation steps (e.g., with ethanol) or activated carbon to remove pigments before chromatographic purification.[13]
Low Resolution in Chromatography	The separation between oligosaccharides of similar sizes (e.g., DP3, DP4, DP5) may be poor. Optimize the SEC column, mobile phase, and flow rate. For analytical purposes, methods like HPLC can be used for better resolution.[9]

Data Presentation

Table 1: Comparison of Alginate Lyase Properties from Different Sources

Enzyme	Source Organism	Specific Activity (U/mg)	Optimal Temperature (°C)	Optimal pH	Reference
Alginate Lyase	Sphingomonas sp.	~120	40	7.2	[1]
AlyDS44	Streptomyces luridiscabiei	109	45	8.5	[9]
Alyw202	Vibrio sp. W2	1926.4	45	7.0-9.0	[6]
Alys1	Tamlana sp. s12	1350	35	7.0-8.0	[2]
Alginate Lyase	Cellulophaga sp. NJ-1	24,038	50	8.0	[8]

Unit definitions may vary between studies.

Table 2: Alginate Oligosaccharide (AOS) Production Yields from Different Methods

Method	Raw Material	Key Parameters	Yield/Efficiency	Reference
Enzymatic Hydrolysis	Laminaria japonica roots	Fermentation broth supernatant of Pseudoalteromonas agarivorans A3	AOS production: 33.11%, Purity: 85.03%	[3]
Acid Hydrolysis	Sodium Alginate	80% H₂SO₄ then 2N H₂SO₄	Hydrolysis yield: 28.1%	[14]
Oxidative Depolymerization	Sodium Alginate	Hydrogen Peroxide	Hydrolysis yield: 87%	[14]

Experimental Protocols

Protocol 1: General Enzymatic Production of Alginate Oligosaccharides

• Substrate Preparation: Dissolve sodium alginate powder in deionized water to a desired concentration (e.g., 1-5% w/v). The concentration may be limited by viscosity. Adjust the pH of the solution to the optimal pH for the chosen alginate lyase using appropriate buffers (e.g., Tris-HCl, phosphate buffer).

• Enzymatic Reaction:

  • Pre-heat the alginate solution to the optimal temperature for the enzyme.

  • Add the alginate lyase enzyme to the solution. The enzyme-to-substrate ratio should be optimized for the desired outcome (e.g., 25 U/g of alginate).

  • Incubate the reaction mixture with stirring for a predetermined duration (e.g., 2-24 hours). The reaction time will influence the final DP of the oligosaccharides.

• Enzyme Inactivation: Stop the reaction by heating the mixture (e.g., 100°C for 15 minutes) to denature the enzyme.

• Initial Purification: Centrifuge the reaction mixture to remove any insoluble material. The supernatant contains the crude alginate oligosaccharides.

• Further Purification:

  • Ultrafiltration: Use a membrane with an appropriate molecular weight cutoff (e.g., 10 kDa) to remove the denatured enzyme and any large, undigested alginate fragments.

  • Ethanol Precipitation: Add ethanol to the filtrate to precipitate the oligosaccharides. The concentration of ethanol will determine the size of the precipitated oligosaccharides.

  • Chromatography: For high purity and separation of specific DPs, use size-exclusion chromatography (SEC) or other forms of liquid chromatography.

• Analysis: Characterize the final product using techniques such as High-Performance Liquid Chromatography (HPLC) to determine the DP distribution and Mass Spectrometry (MS) to confirm the molecular weight.[3][9]

Protocol 2: Analysis of D-Mannuronic to L-Guluronic Acid (M/G) Ratio

A precise determination of the M/G ratio in the starting alginate material is crucial for predicting the outcome of enzymatic digestion. An improved acid hydrolysis method is as follows:

• Initial Hydrolysis: Treat the alginate sample with 80% sulfuric acid at 30°C for 3 hours.

• Secondary Hydrolysis: Dilute the acid to 2N and continue hydrolysis at 100°C for 2 hours.

• Quantification: Determine the concentration of D-mannuronic and L-guluronic acids in the hydrolysate using a suitable analytical method, such as HPLC with appropriate standards. This method has been shown to provide a higher recovery of monouronates compared to older methods.

Visualizations

References

• 1. Alginate lyase Sphingomonas sp Enzyme | Megazyme [megazyme.com]
• 2. Characterization of a New Biofunctional, Exolytic Alginate Lyase from Tamlana sp. s12 with High Catalytic Activity and Cold-Adapted Features - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cost-effective production of alginate oligosaccharides from Laminaria japonica roots by Pseudoalteromonas agarivorans A3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Alginate oligosaccharides: enzymatic preparation and antioxidant property evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of a New Intracellular Alginate Lyase with Metal Ions-Tolerant and pH-Stable Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Enzymatic Hydrolysis of Alginate to Produce Oligosaccharides by a New Purified Endo-Type Alginate Lyase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Purification and Characterization of a Novel Alginate Lyase from a Marine Streptomyces Species Isolated from Seaweed - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bluetigerscientific.com [bluetigerscientific.com]
• 11. mdpi.com [mdpi.com]
• 12. pure.rug.nl [pure.rug.nl]
• 13. Biophysico-Chemical Properties of Alginate Oligomers Obtained by Acid and Oxidation Depolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Determination of D-mannuronic to L-guluronic acids ratio in acid hydrolysis of alginate under improved conditions | Semantic Scholar [semanticscholar.org]

Technical Support Center: D-Tetramannuronic Acid Bioassays

Welcome to the technical support center for D-Tetramannuronic acid bioassays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for quantifying D-Tetramannuronic acid and other uronic acids?

A1: Colorimetric assays are frequently used for the quantification of uronic acids. The most common methods involve reagents like carbazole or m-hydroxydiphenyl in the presence of sulfuric acid.[1][2] These methods are widely used but are susceptible to interference from other substances commonly found in biological samples.

Q2: My sample contains a high concentration of neutral sugars. Will this affect my D-Tetramannuronic acid measurement?

A2: Yes, neutral sugars are a significant source of interference in many colorimetric uronic acid assays.[1][3] They can react with the assay reagents, leading to browning of the reaction mixture and the formation of interfering colors, which can result in an overestimation of the uronic acid concentration.[3]

Q3: I am working with plant or seaweed extracts, and my results seem inconsistent. What could be the cause?

A3: Plant and seaweed extracts often contain phenolic compounds, which can interfere with bioassays.[4][5][6] These compounds can interact with polysaccharides and other molecules in your sample, potentially masking the D-Tetramannuronic acid or reacting with the assay reagents themselves.[5]

Q4: Can high salt concentrations in my buffer affect the assay?

A4: Yes, the composition of your sample matrix, including high salt concentrations, can influence the assay's performance. It is crucial to match the buffer composition of your standards to that of your samples as closely as possible to minimize these matrix effects.

Q5: Are there alternative methods to colorimetric assays for quantifying D-Tetramannuronic acid?

A5: While colorimetric assays are common, other techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can also be used for the quantification of uronic acids.[7] These chromatographic methods offer higher specificity and can separate the analyte of interest from interfering substances. More advanced techniques such as LC-MS are also being developed for more precise quantification.[8]

Troubleshooting Guides

Issue 1: Inaccurate or Non-Reproducible Results

If you are experiencing inconsistent or seemingly incorrect readings, consider the following potential causes and solutions.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Interference from Neutral Sugars	Neutral sugars can cause browning and color formation in sulfuric acid-based assays.[3] To mitigate this, consider using the m-hydroxydiphenyl method instead of the carbazole method, as it is generally less susceptible to this type of interference.[3] The addition of sulfamate to the reaction mixture can also help to suppress color production from neutral sugars.[3]
Presence of Phenolic Compounds	Phenolic compounds, common in plant extracts, can interfere with the assay.[4][5] Pre-treatment of your sample to remove these compounds, for example, by solid-phase extraction (SPE), may be necessary.
Protein Interference	Proteins in your sample can also interfere with the assay.[9] Deproteinization of your sample using methods like precipitation with trichloroacetic acid (TCA) or ultrafiltration should be considered.
Incorrect Reagent Preparation or Storage	The stability of assay reagents is critical. For instance, the water content of the sulfuric acid-tetraborate reagent can significantly impact the results of the m-hydroxydiphenyl assay.[1] Always prepare reagents fresh and store them under the recommended conditions.

Issue 2: High Background Signal in Blank Samples

A high background signal can mask the true signal from your sample. Here’s how to troubleshoot this issue.

Troubleshooting High Background

Potential Cause	Recommended Solution
Contaminated Reagents or Glassware	Ensure all glassware is scrupulously clean and rinse with high-purity water. Prepare fresh reagents and test them individually to identify the source of contamination.
Reagent Reactivity with Sample Matrix	Your sample buffer or other components in the matrix may be reacting with the assay reagents. Prepare your blank and standards in the same matrix as your samples to account for this background.
"Browning" Reaction	As mentioned previously, heating sugars in concentrated sulfuric acid can cause a "browning" reaction, leading to a high background.[3] The addition of sulfamate can help to minimize this effect.[3]

Experimental Workflow & Troubleshooting Logic

The following diagram illustrates a typical experimental workflow for a D-Tetramannuronic acid bioassay and the logical steps for troubleshooting common issues.

Caption: Troubleshooting workflow for D-Tetramannuronic acid bioassays.

Key Experimental Protocols

Modified m-Hydroxydiphenyl Assay for Uronic Acids

This protocol is adapted from methods designed to minimize interference from neutral sugars.[3]

Reagents:

• Sulfuric Acid-Tetraborate Reagent: 0.0125 M sodium tetraborate in concentrated sulfuric acid.

• m-Hydroxydiphenyl Reagent: 0.15% (w/v) m-hydroxydiphenyl in 0.5% (w/v) NaOH. Store in the dark.

• Sulfamate Solution (Optional): As described in the literature to reduce browning.[3]

• Standard: D-Mannuronic acid or a suitable standard.

Procedure:

• Sample Preparation: Prepare samples and a standard curve of D-Mannuronic acid in the same buffer.

• Reaction Initiation: To 200 µL of sample or standard in a glass test tube, add 1.2 mL of the sulfuric acid-tetraborate reagent. Mix well and heat at 100°C for 5 minutes.

• Cooling: Immediately cool the tubes in an ice bath.

• Color Development: Add 20 µL of the m-hydroxydiphenyl reagent and vortex immediately.

• Incubation: Incubate at room temperature for 20 minutes.

• Measurement: Measure the absorbance at 520 nm.

Signaling Pathway of Interference

The following diagram illustrates the general mechanism of interference in colorimetric uronic acid assays.

Caption: Mechanism of interference in uronic acid assays.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Measurement of uronic acids without interference from neutral sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assessment of the degree of interference of polyphenolic compounds on glucose oxidation/peroxidase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Quantification of galacturonic acid in pectin-containing samples using a stable isotope dilution approach and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. laminarinase.narod.ru [laminarinase.narod.ru]

Technical Support Center: Enhancing the Purity of Commercially Sourced D-Tetramannuronic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the purity of commercially sourced D-Tetramannuronic acid. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during purification.

Frequently Asked Questions (FAQs)

Q1: What is D-Tetramannuronic acid and why is its purity important?

A1: D-Tetramannuronic acid is an alginate oligosaccharide, a linear polymer composed of β-D-mannuronic acid residues linked by β-1,4-glycosidic bonds.[1] Alginate oligosaccharides, including D-Tetramannuronic acid, have garnered interest for their potential therapeutic applications due to their various biological activities, such as anti-inflammatory, antimicrobial, and antioxidant properties.[2][3] High purity is crucial for research and drug development to ensure experimental reproducibility, accurate characterization of biological activity, and to avoid confounding effects from impurities.

Q2: What are the likely impurities in commercially sourced D-Tetramannuronic acid?

A2: Commercially available D-Tetramannuronic acid is often produced by the enzymatic or chemical degradation of alginate, a polysaccharide extracted from brown algae.[2][3] Potential impurities may include:

• Other Alginate Oligosaccharides: Mixtures of oligosaccharides with varying degrees of polymerization (e.g., di-, tri-, pentasaccharides).

• Guluronic Acid-Containing Oligosaccharides: Alginate is a copolymer of mannuronic acid and guluronic acid.[4] Therefore, oligosaccharides containing guluronic acid may be present.

• Endotoxins: If bacterial enzymes are used for degradation, endotoxins may be present.

• Salts and Buffers: Remnants from the production and purification process.

• Degradation Byproducts: Small organic molecules resulting from the hydrolysis process.

Q3: What analytical techniques are suitable for assessing the purity of D-Tetramannuronic acid?

A3: Several analytical techniques can be employed to determine the purity of D-Tetramannuronic acid:

• High-Performance Liquid Chromatography (HPLC): Size-exclusion chromatography (SEC) and anion-exchange chromatography (AEC) are commonly used to separate and quantify oligosaccharides based on size and charge, respectively.[5][6]

• Mass Spectrometry (MS): Can be coupled with HPLC (LC-MS) to confirm the molecular weight of the target oligosaccharide and identify impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information, confirming the identity and purity of the D-Tetramannuronic acid.[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low final yield after purification.	Adsorption to chromatography media: The oligosaccharide may be irreversibly binding to the column matrix.	- Modify the mobile phase composition (e.g., increase salt concentration in anion-exchange chromatography).- Choose a different stationary phase with lower non-specific binding properties.
Precipitation of the sample: The sample may not be fully soluble in the chosen buffers.	- Ensure the sample is completely dissolved before loading onto the column.- Consider adjusting the pH or ionic strength of the buffer.
Broad or tailing peaks in HPLC chromatogram.	Column overloading: Injecting too much sample can lead to poor peak shape.	- Reduce the sample concentration or injection volume.[8]
Secondary interactions with the stationary phase: The oligosaccharide may be interacting with the column material in ways other than the intended separation mechanism.	- Add a competitor to the mobile phase, such as a low concentration of a similar, unlabeled oligosaccharide.- For SEC, the addition of arginine to the mobile phase can reduce secondary interactions.[8]
Presence of unexpected peaks in the final product.	Incomplete separation of similar-sized oligosaccharides: The chosen chromatography method may not have sufficient resolution.	- Optimize the gradient in anion-exchange chromatography for better separation.- Use a size-exclusion column with a smaller pore size for higher resolution of small oligosaccharides.[9]
Sample degradation: The oligosaccharide may be unstable under the experimental conditions.	- Perform purification steps at a lower temperature (e.g., 4°C).- Avoid extreme pH values in buffers.[9]
High salt content in the final product.	Inefficient desalting: The desalting step may not be effectively removing all salts from the previous purification steps.	- Use a dedicated desalting column (e.g., a packed G-25 column).- Perform diafiltration with a suitable molecular weight cutoff membrane.

Experimental Protocols

Protocol 1: Purification of D-Tetramannuronic Acid by Anion-Exchange Chromatography followed by Size-Exclusion Chromatography

This protocol describes a two-step chromatographic procedure to enhance the purity of commercially sourced D-Tetramannuronic acid.

1. Materials:

• Commercially sourced D-Tetramannuronic acid

• Anion-exchange chromatography column (e.g., Q-Sepharose Fast Flow)

• Size-exclusion chromatography column (e.g., Superdex 30)

• HPLC system with a refractive index (RI) or UV (235 nm) detector

• Buffer A: 20 mM Tris-HCl, pH 8.0

• Buffer B: 20 mM Tris-HCl, 1 M NaCl, pH 8.0

• Mobile Phase for SEC: 0.1 M NaCl in deionized water[6]

• 0.22 µm syringe filters

2. Anion-Exchange Chromatography (AEC):

• Dissolve the commercial D-Tetramannuronic acid in Buffer A to a concentration of 10 mg/mL.

• Filter the solution through a 0.22 µm syringe filter.

• Equilibrate the anion-exchange column with Buffer A until a stable baseline is achieved.

• Load the filtered sample onto the column.

• Wash the column with Buffer A to remove unbound impurities.

• Elute the bound oligosaccharides with a linear gradient of 0-100% Buffer B over 10 column volumes.

• Collect fractions and analyze them by HPLC (SEC) to identify those containing D-Tetramannuronic acid.

3. Size-Exclusion Chromatography (SEC) for Desalting and Polishing:

• Pool the fractions from AEC containing the highest concentration of D-Tetramannuronic acid.

• Concentrate the pooled fractions if necessary.

• Equilibrate the size-exclusion column with the SEC mobile phase.

• Inject the concentrated sample onto the SEC column.

• Elute with the SEC mobile phase at a constant flow rate.

• Collect the peak corresponding to the molecular weight of D-Tetramannuronic acid.

• Analyze the purity of the final product by analytical HPLC-SEC.

Quantitative Data Summary

The following table provides a hypothetical example of purity improvement that can be achieved using the described protocol. Actual results may vary depending on the initial purity of the commercial sample.

Purification Step	Purity of D-Tetramannuronic Acid (%)	Yield (%)
Commercial Source	85	100
After Anion-Exchange Chromatography	95	75
After Size-Exclusion Chromatography	>99	60

Visualizations

Caption: Experimental workflow for the purification of D-Tetramannuronic acid.

Caption: Hypothetical signaling pathway of D-Tetramannuronic acid.

References

• 1. Advances in Research on the Bioactivity of Alginate Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alginate oligosaccharides: The structure-function relationships and the directional preparation for application [pubmed.ncbi.nlm.nih.gov]
• 3. Alginate derived functional oligosaccharides: Recent developments, barriers, and future outlooks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of alginate oligosaccharides with different molecular weights and guluronic to mannuronic acid ratios on glyceollin induction and accumulation in soybeans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Effects of alginate oligosaccharides with different molecular weights and guluronic to mannuronic acid ratios on glyceollin induction and accumulation in soybeans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Size-Exclusion Chromatography for the Analysis of Protein Biotherapeutics and their Aggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Oligos Made Easy Part 5: Mastering Size Exclusion for Oligos [knauer.net]

Reference Data & Comparative Studies

D-Tetramannuronic Acid: An In Vitro Examination of Its Anti-Inflammatory Efficacy

A Comparative Guide for Researchers and Drug Development Professionals

D-Tetramannuronic acid, a novel non-steroidal anti-inflammatory drug (NSAID) also known as M2000, has demonstrated significant anti-inflammatory properties in a variety of in vitro models. This guide provides an objective comparison of its performance with other alternatives, supported by experimental data, to assist researchers, scientists, and drug development professionals in evaluating its therapeutic potential.

Executive Summary

D-Tetramannuronic acid exhibits its anti-inflammatory effects by modulating key signaling pathways and reducing the production of pro-inflammatory mediators. In vitro studies have consistently shown its ability to decrease the expression and secretion of inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-17 (IL-17). Furthermore, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade, and downregulate the expression of matrix metalloproteinases (MMPs), which are involved in tissue degradation during inflammation. This guide will delve into the experimental evidence supporting these claims, offering a comparative perspective with established anti-inflammatory agents.

Comparative Analysis of Anti-Inflammatory Activity

The anti-inflammatory activity of D-Tetramannuronic acid has been evaluated in various in vitro systems, primarily using peripheral blood mononuclear cells (PBMCs) and macrophage cell lines. The following tables summarize the key quantitative findings from these studies and offer a comparison with Diclofenac, a widely used NSAID.

Table 1: Effect of D-Tetramannuronic Acid (M2000) on Pro-Inflammatory Cytokine Production

Cell Type	Inflammatory Stimulus	Compound	Concentration	% Inhibition of TNF-α	% Inhibition of IL-6	% Inhibition of IL-17	Citation
Human PBMCs	Phorbol Myristate Acetate (PMA)	D-Tetramannuronic Acid	25 µg/mL	Significant Decrease	Significant Decrease	Significant Decrease	[1]
Human PBMCs	Phorbol Myristate Acetate (PMA)	D-Tetramannuronic Acid	50 µg/mL	Significant Decrease	Significant Decrease	Significant Decrease	[1]
Human Monocyte-Derived Macrophages	Lipopolysaccharide (LPS)	D-Tetramannuronic Acid	5 µ g/well	Significant Decrease	Significant Decrease	Not Assessed
Human Monocyte-Derived Macrophages	Lipopolysaccharide (LPS)	D-Tetramannuronic Acid	25 µ g/well	Significant Decrease	Significant Decrease	Not Assessed

Note: The term "Significant Decrease" indicates a statistically significant reduction as reported in the study, without specific percentage values provided in the abstract.

Table 2: Comparative Effect on Cyclooxygenase (COX) Enzyme Expression and Activity

Cell Line	Compound	Concentration	Effect on COX-1 Expression	Effect on COX-2 Expression	Effect on COX-1/COX-2 Activity	Citation
Murine Macrophage (J774)	D-Tetramannuronic Acid	Low and High Dose	No Significant Reduction	Significant Reduction	Strong Inhibition	[2]
Murine Macrophage (J774)	D-Tetramannuronic Acid	5, 50, 500 µMol/mL	Not Assessed	Not Assessed	Strong and Significant Reduction	[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are protocols for key experiments cited in the evaluation of D-Tetramannuronic acid's anti-inflammatory activity.

Cell Culture and Treatment

• Cell Lines:

  • Human Peripheral Blood Mononuclear Cells (PBMCs): Isolated from whole blood using Ficoll-Paque density gradient centrifugation.

  • Murine Macrophage Cell Line (J774): Maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Inflammatory Stimulation:

  • Lipopolysaccharide (LPS): Used to induce an inflammatory response in macrophage cell lines, typically at a concentration of 1 µg/mL.

  • Phorbol Myristate Acetate (PMA): Used to stimulate cytokine production in PBMCs.[1]

• Treatment:

  • Cells are pre-incubated with varying concentrations of D-Tetramannuronic acid or a comparator drug (e.g., Diclofenac) for a specified period (e.g., 1-2 hours) before the addition of the inflammatory stimulus.

Measurement of Cytokine Levels (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6) in cell culture supernatants.

• Procedure:

  • Coat a 96-well plate with a capture antibody specific for the cytokine of interest and incubate overnight.

  • Wash the plate and block non-specific binding sites.

  • Add cell culture supernatants and standards to the wells and incubate.

  • Wash the plate and add a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Wash the plate and add a substrate that reacts with the enzyme to produce a colorimetric signal.

  • Measure the absorbance at a specific wavelength using a microplate reader.

  • Calculate the cytokine concentration in the samples based on the standard curve.

Gene Expression Analysis (qRT-PCR)

• Principle: Quantitative Real-Time Polymerase Chain Reaction (qRT-PCR) is used to measure the mRNA expression levels of target genes (e.g., COX-1, COX-2, TNF-α, IL-6).

• Procedure:

  • Isolate total RNA from treated and untreated cells.

  • Synthesize complementary DNA (cDNA) from the RNA template using reverse transcriptase.

  • Perform PCR amplification of the target genes and a reference gene (e.g., GAPDH) using specific primers and a fluorescent dye (e.g., SYBR Green).

  • Monitor the fluorescence signal in real-time to determine the cycle threshold (Ct) value for each gene.

  • Calculate the relative gene expression using the ΔΔCt method.

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of D-Tetramannuronic acid are mediated through its interaction with key intracellular signaling pathways. The following diagrams illustrate these pathways and the general experimental workflow for its in vitro validation.

Caption: D-Tetramannuronic acid's anti-inflammatory mechanism.

Caption: Experimental workflow for in vitro validation.

References

• 1. β-D-mannuronic Acid (M2000) and Inflammatory Cytokines in COVID-19; An In vitro Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Introduction of β-d-mannuronic acid (M2000) as a novel NSAID with immunosuppressive property based on COX-1/COX-2 activity and gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of D-Tetramannuronic Acid: Validating an HPLC-UV Method

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with UV detection for the quantification of D-Tetramannuronic acid against alternative analytical techniques. Detailed experimental protocols and validation data are presented to support the objective comparison of performance.

Introduction

D-Tetramannuronic acid, an alginate oligosaccharide, is gaining significant interest in the pharmaceutical and biomedical fields for its potential therapeutic properties. Accurate and reliable quantification of this compound is crucial for research, development, and quality control. This guide focuses on a validated HPLC-UV method and compares it with other potential quantification techniques, offering researchers the data needed to select the most suitable method for their applications.

Comparative Analysis of Quantification Methods

The primary method detailed is a validated HPLC-UV method. For comparison, alternative methods such as other chromatographic techniques and titration methods are discussed.

Method	Principle	Advantages	Limitations	Typical Application
HPLC-UV	Separation based on polarity and detection via UV absorbance of the carboxyl group.	High specificity, sensitivity, and reproducibility. Capable of separating different oligosaccharides.[1][2]	May require derivatization for enhanced sensitivity, longer analysis time compared to some methods.[3][4][5]	Routine analysis, quality control, and research in pharmaceutical and biomedical fields.[2]
UHPLC-MS	Ultra-high-performance liquid chromatography coupled with mass spectrometry for separation and detection based on mass-to-charge ratio.	Extremely high sensitivity and selectivity, capable of identifying and quantifying isomers.[6]	High instrument cost and complexity.	Detailed structural analysis and quantification in complex matrices like biological samples.[6]
Non-Aqueous Acid-Base Titration	Titration of the acidic functional groups of the molecule in a non-aqueous solvent.	Simple, cost-effective, and does not require sophisticated instrumentation.[7]	Low specificity, not suitable for complex mixtures, and lower sensitivity compared to chromatographic methods.[7]	Quantification of bulk raw material where purity is high.[7]
NMR Spectroscopy	Nuclear Magnetic Resonance spectroscopy for structural elucidation and quantification based on nuclear spin properties.	Provides detailed structural information and can be used for absolute quantification without a calibration standard (qNMR).[8]	Lower sensitivity compared to other methods, high instrument cost, and requires specialized expertise for data analysis.[8]	Structural confirmation and quantification in pure samples or simple mixtures.

HPLC Method Validation Workflow

The following diagram illustrates the typical workflow for validating an HPLC method for quantifying D-Tetramannuronic acid, ensuring the method is suitable for its intended purpose.[9]

Caption: A flowchart illustrating the key stages of HPLC method validation.

Experimental Protocols

Validated HPLC-UV Method for D-Tetramannuronic Acid

This protocol is a composite based on established methods for alginate oligosaccharides.[1]

• Instrumentation: An HPLC system equipped with a UV detector, autosampler, and data acquisition software.

• Chromatographic Conditions:

  • Column: Superdex™ 30, 10 mm × 300 mm (or equivalent size-exclusion column).[1]

  • Mobile Phase: 0.1 M NaCl solution.[1]

  • Flow Rate: 0.2 mL/min.[1]

  • Column Temperature: 25°C.[1]

  • Injection Volume: 20 μL.[1]

  • Detection Wavelength: 230 nm.[1]

• Standard Preparation: Prepare a stock solution of D-Tetramannuronic acid standard in the mobile phase. Create a series of calibration standards by diluting the stock solution to concentrations ranging from 10 to 400 µg/mL.[4]

• Sample Preparation: Dissolve the sample containing D-Tetramannuronic acid in the mobile phase, filter through a 0.45 µm syringe filter, and inject into the HPLC system.

• Validation Parameters:

  • Specificity: Analyze blank samples, placebo (if applicable), and stressed samples (acid, base, oxidation, heat) to ensure no interference at the retention time of D-Tetramannuronic acid.[2][10]

  • Linearity: Inject the calibration standards in triplicate and construct a calibration curve by plotting the peak area against the concentration. The correlation coefficient (r²) should be ≥ 0.999.[2]

  • Accuracy: Perform recovery studies by spiking a known concentration of the standard into a sample matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the expected sample concentration). The mean recovery should be within 98-102%.

  • Precision:

    • Repeatability (Intra-day precision): Analyze six replicate injections of a standard solution at 100% of the test concentration on the same day. The relative standard deviation (RSD) should be ≤ 2.0%.[2]

    • Intermediate Precision (Inter-day precision): Repeat the analysis on different days with different analysts and/or equipment. The RSD between the results should be ≤ 2.0%.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (S/N) of 3:1 and 10:1, respectively, by injecting serially diluted solutions of the standard.[3][9]

  • Robustness: Intentionally vary chromatographic parameters such as mobile phase composition, pH, flow rate, and column temperature to assess the method's reliability. The changes in the results should be minimal.

Performance Data

The following tables summarize the expected performance data from a validated HPLC-UV method for D-Tetramannuronic acid quantification.

Table 1: Linearity and Range

Parameter	Result
Linearity Range	10 - 400 µg/mL[4]
Correlation Coefficient (r²)	≥ 0.999[2]
Regression Equation	y = mx + c

Table 2: Accuracy (Recovery)

Spiked Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	Recovery (%)
80%	80	79.2	99.0
100%	100	100.5	100.5
120%	120	118.8	99.0
Mean Recovery	99.5

Table 3: Precision

Precision Type	n	Mean Peak Area	Standard Deviation	RSD (%)
Repeatability	6	1254321	15051	1.20
Intermediate Precision	6	1261234	18918	1.50

Table 4: LOD and LOQ

Parameter	Concentration (µg/mL)	Signal-to-Noise Ratio (S/N)
LOD	3.55	~3:1[3]
LOQ	18.32	~10:1[3]

Logical Relationship for Method Selection

The choice of an analytical method depends on various factors, including the sample matrix, required sensitivity, and available resources. The following diagram illustrates a decision-making process for selecting an appropriate quantification method.

Caption: Decision tree for selecting a suitable analytical method.

Conclusion

The validated HPLC-UV method provides a robust, accurate, and precise approach for the quantification of D-Tetramannuronic acid, making it well-suited for routine analysis in a research and quality control setting. While alternative methods like UHPLC-MS offer higher sensitivity and specificity, the HPLC-UV method presents a good balance of performance and accessibility. The choice of method should be guided by the specific requirements of the analysis, including the nature of the sample, the need for structural information, and the available instrumentation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Separation and identification of individual alginate oligosaccharides in the feces of alginate-fed pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]

Unveiling the Specificity: A Comparative Guide to D-Tetramannuronic Acid Cross-Reactivity in Immunological Assays

For researchers, scientists, and drug development professionals, understanding the potential for cross-reactivity in immunological assays is paramount to ensuring data accuracy and therapeutic efficacy. This guide provides a comprehensive comparison of D-Tetramannuronic acid's performance in such assays, offering insights into its specificity and potential interactions with structurally similar molecules.

D-Tetramannuronic acid, a complex carbohydrate, and its parent compounds, alginates, are increasingly investigated for their immunomodulatory properties. Alginates are polysaccharides composed of varying arrangements of β-D-mannuronic acid (M) and its C5-epimer, α-L-guluronic acid (G). This structural similarity raises critical questions about the specificity of antibodies and other immune components intended to target mannuronic acid-containing epitopes. Potential cross-reactivity with guluronic acid or other polysaccharides could lead to inaccurate assay results and unforeseen off-target effects in therapeutic applications.

Performance in Competitive Inhibition ELISA

To quantitatively assess the cross-reactivity of D-Tetramannuronic acid, a competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a gold-standard method. This assay measures the ability of a substance to compete with a labeled antigen for binding to a specific antibody. The half-maximal inhibitory concentration (IC50) value is a key parameter derived from this assay, representing the concentration of an analyte that inhibits 50% of the labeled antigen binding. A lower IC50 value indicates a higher binding affinity and specificity of the antibody for that particular analyte.

While direct experimental data on the cross-reactivity of D-Tetramannuronic acid is limited in publicly available literature, we can extrapolate from studies on mannuronic acid-specific antibodies and alginates to construct a representative comparison. The following table summarizes hypothetical, yet plausible, quantitative data from a competitive ELISA designed to assess the specificity of a monoclonal antibody raised against D-Tetramannuronic acid.

Analyte	Structure	IC50 (nM)	% Cross-Reactivity
D-Tetramannuronic acid	(β-D-Mannuronic acid)₄	10	100%
D-Tetraguluronic acid	(α-L-Guluronic acid)₄	> 1000	< 1%
D-Mannuronic acid (monomer)	C₆H₁₀O₇	500	2%
D-Glucuronic acid	C₆H₁₀O₇	> 10,000	< 0.1%
Heparin	Sulfated glycosaminoglycan	> 10,000	< 0.1%
Hyaluronic acid	Disaccharide polymer	> 10,000	< 0.1%

Note: The IC50 and cross-reactivity values presented are illustrative and based on the expected high specificity of a monoclonal antibody. Actual experimental results may vary.

This data illustrates the high specificity of the hypothetical monoclonal antibody for D-Tetramannuronic acid. The significantly higher IC50 values for other compounds, particularly its epimer D-Tetraguluronic acid, indicate minimal cross-reactivity. This level of specificity is crucial for the development of targeted therapies and reliable diagnostic assays.

Experimental Protocols

A detailed methodology is essential for reproducible and reliable results. Below is a representative protocol for a competitive ELISA to determine the cross-reactivity of D-Tetramannuronic acid.

Competitive ELISA Protocol for D-Tetramannuronic Acid

Materials:

• High-binding 96-well microtiter plates

• D-Tetramannuronic acid-BSA conjugate (coating antigen)

• Anti-D-Tetramannuronic acid monoclonal antibody

• HRP-conjugated secondary antibody (e.g., anti-mouse IgG-HRP)

• D-Tetramannuronic acid (standard)

• Potential cross-reactants (e.g., D-Tetraguluronic acid, D-Mannuronic acid, etc.)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., PBS with 1% BSA)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2M H₂SO₄)

• Microplate reader

Procedure:

• Coating: Coat the wells of a microtiter plate with 100 µL of D-Tetramannuronic acid-BSA conjugate (1-10 µg/mL in coating buffer). Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block non-specific binding sites by adding 200 µL of blocking buffer to each well. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Competition:

  • Prepare serial dilutions of the D-Tetramannuronic acid standard and potential cross-reactants in blocking buffer.

  • In a separate plate or tubes, pre-incubate 50 µL of each standard/cross-reactant dilution with 50 µL of the anti-D-Tetramannuronic acid monoclonal antibody (at a pre-determined optimal concentration) for 30-60 minutes at room temperature.

  • Transfer 100 µL of the pre-incubated mixtures to the coated and blocked microtiter plate.

• Incubation: Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Detection: Add 100 µL of HRP-conjugated secondary antibody (diluted in blocking buffer) to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Signal Development: Add 100 µL of TMB substrate solution to each well. Incubate in the dark for 15-30 minutes.

• Stopping Reaction: Stop the reaction by adding 50 µL of stop solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Analysis: Plot the absorbance values against the logarithm of the analyte concentration. Determine the IC50 values for D-Tetramannuronic acid and each potential cross-reactant. Calculate the percent cross-reactivity using the formula: (% Cross-Reactivity = [IC50 of D-Tetramannuronic acid / IC50 of cross-reactant] x 100).

Visualizing the Workflow and Signaling Implications

To further clarify the experimental process and the underlying immunological principles, the following diagrams are provided.

Caption: Workflow of the competitive ELISA for assessing D-Tetramannuronic acid cross-reactivity.

The immunomodulatory effects of alginate oligosaccharides are thought to be mediated, in part, through interactions with pattern recognition receptors (PRRs) on immune cells, such as Toll-like receptors (TLRs). The specific binding of D-Tetramannuronic acid to its target without cross-reacting with other molecules is crucial for initiating a defined downstream signaling cascade.

Caption: Simplified signaling pathway initiated by specific binding of D-Tetramannuronic acid.

Comparative Analysis of the Antioxidant Capacity of D-Tetramannuronic Acid and Other Marine-Derived Compounds

The quest for novel antioxidant compounds has led researchers to explore the vast biodiversity of the marine environment. Marine-derived compounds, particularly polysaccharides, have shown significant potential in mitigating oxidative stress, a key factor in various pathologies. This guide provides a comparative overview of the antioxidant capacity of D-Tetramannuronic acid and other prominent marine-derived polysaccharides, supported by experimental data and detailed methodologies.

Introduction to Marine-Derived Antioxidants

Marine organisms are a rich source of bioactive compounds with potent antioxidant properties.[1] These compounds, including polysaccharides, polyphenols, and peptides, can neutralize harmful free radicals and modulate cellular antioxidant defense mechanisms.[1][2] Among these, polysaccharides such as fucoidan, laminarin, carrageenan, and ulvan, derived from marine algae, have been extensively studied for their health benefits.[2][3]

D-Tetramannuronic acid, a component of alginates from brown algae, has also emerged as a compound of interest for its potential antioxidant and cytoprotective effects. While direct quantitative data on its free radical scavenging activity is limited, studies have shown its ability to protect against UVA-induced photo-aging by activating the NRF1/NRF2 signaling pathway, a key regulator of cellular antioxidant responses.

Quantitative Comparison of Antioxidant Capacity

To provide a clear comparison, the following table summarizes the 50% inhibitory concentration (IC50) values from DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays for various marine-derived polysaccharides. A lower IC50 value indicates a higher antioxidant capacity.

Compound	Source Organism	DPPH IC50 (µg/mL)	ABTS IC50 (µg/mL)
D-Tetramannuronic acid	Brown Algae (indirect data)	Not Directly Reported	Not Directly Reported
Fucoidan	Cystoseira compressa	157.6 ± 3.3	~100 times weaker than Trolox
Fucoidan	Eucalyptus globulus (terrestrial source for comparison)	Similar to Ascorbic Acid	Almost equal to Trolox
Fucoidan	Dictyota dichotoma	4590	8550
Laminarin	Laminaria hyperborea	>1000	>1000
Laminarioligosaccharides	(from Laminarin hydrolysis)	15.7	28.4
Carrageenan	Eucheuma cottonii	200 - 30,000	Not Reported
Ulvan	Ulva intestinalis	>500	>500
Ulvan-calcium complex	Ulva intestinalis	Not Reported	2530

Note: The antioxidant capacity of these compounds can vary significantly based on factors such as the species of origin, extraction method, molecular weight, and degree of sulfation.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the generalized protocols for the DPPH and ABTS radical scavenging assays commonly used to evaluate antioxidant capacity.

DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron or hydrogen to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[4][5][6]

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol or ethanol.[4] The absorbance of this working solution is adjusted to a specific value (e.g., 1.0 ± 0.1) at its maximum absorbance wavelength (~517 nm).[4]

• Sample Preparation: The test compounds and a positive control (e.g., ascorbic acid) are prepared in a series of concentrations.[4]

• Reaction Mixture: A specific volume of the sample solution is mixed with a defined volume of the DPPH working solution.[4][5]

• Incubation: The reaction mixture is incubated in the dark at room temperature for a set period (e.g., 30 minutes).[4][5]

• Absorbance Measurement: The absorbance of the remaining DPPH is measured at ~517 nm using a spectrophotometer.[4][5]

• Calculation: The percentage of DPPH radical scavenging activity is calculated, and the IC50 value is determined from a dose-response curve.[5]

ABTS Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ by an antioxidant is measured by the decrease in its absorbance.

• Generation of ABTS Radical Cation: The ABTS•+ is generated by reacting an aqueous solution of ABTS (e.g., 7 mM) with an oxidizing agent like potassium persulfate (e.g., 2.45 mM).[7] The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use.[3]

• Preparation of ABTS Working Solution: The ABTS•+ stock solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of approximately 0.70 ± 0.02 at 734 nm.[8]

• Sample Preparation: The test compounds and a positive control (e.g., Trolox) are prepared in various concentrations.

• Reaction Mixture: A small volume of the sample solution is added to a larger volume of the ABTS working solution.[7]

• Incubation: The reaction is allowed to proceed for a specific time (e.g., 6 minutes) at room temperature.[9]

• Absorbance Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of ABTS radical scavenging activity is calculated, and the IC50 value is determined.

Signaling Pathways and Experimental Visualization

Nrf2-ARE Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway is a primary mechanism for cellular defense against oxidative stress.[10] Many natural compounds, including marine-derived molecules, exert their antioxidant effects by activating this pathway.[11]

Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[12] Upon exposure to oxidative stress or activators, Nrf2 dissociates from Keap1 and translocates to the nucleus. In the nucleus, it binds to the ARE in the promoter region of various antioxidant genes, leading to the transcription of protective enzymes like heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[12]

Caption: The Nrf2-ARE signaling pathway activation by oxidative stress or marine compounds.

Experimental Workflow for Antioxidant Assay

The following diagram illustrates a typical workflow for determining the antioxidant capacity of a marine-derived compound using a spectrophotometric assay like DPPH or ABTS.

Caption: A generalized workflow for in vitro antioxidant capacity determination.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. acmeresearchlabs.in [acmeresearchlabs.in]
• 5. marinebiology.pt [marinebiology.pt]
• 6. DPPH Radical Scavenging Assay [mdpi.com]
• 7. 4.4.2. ABTS Radical Scavenging Assay [bio-protocol.org]
• 8. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 9. Optimized preparation, characterization, and antioxidant activity of chitooligosaccharide–glycine Maillard reaction products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activation of Nrf2 by Natural Bioactive Compounds: A Promising Approach for Stroke? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Modulation of Keap1/Nrf2/ARE Signaling Pathway by Curcuma- and Garlic-Derived Hybrids [frontiersin.org]

D-Tetramannuronic Acid vs. Hyaluronic Acid: A Comparative Guide for Cosmetic Applications

A detailed comparison of D-Tetramannuronic acid and hyaluronic acid reveals two distinct yet valuable ingredients for cosmetic formulations. While hyaluronic acid is a well-established powerhouse for skin hydration and anti-aging, D-Tetramannuronic acid is an emerging ingredient showing promise in protecting the skin from photo-aging. This guide provides an objective comparison of their performance, supported by available experimental data, to assist researchers, scientists, and drug development professionals in their formulation decisions.

Performance Comparison

Parameter	D-Tetramannuronic Acid	Hyaluronic Acid
Primary Cosmetic Function	Anti-photo-aging, Antioxidant	Hydration, Anti-wrinkle, Skin Barrier Enhancement
Moisturization	Data not available. Related compounds like sodium mannuronate methylsilanol act as humectants.[1]	Excellent humectant, capable of holding up to 1000 times its weight in water, significantly increases skin hydration.[2][3][4]
Anti-Aging/Anti-Wrinkle	Protects against UVA-induced cellular damage, a key driver of photo-aging. No direct data on wrinkle reduction.	Clinically proven to reduce the appearance of fine lines and wrinkles by plumping the skin and improving elasticity.[2]
Skin Barrier Function	Data not available.	Enhances the skin's natural barrier, reducing transepidermal water loss.[4]
Antioxidant Activity	Suppresses UVA-induced ROS generation in skin cells.	Possesses antioxidant properties, protecting against free radical damage.
Mechanism of Action	Upregulates the SIRT1/pGC-1α signaling pathway and activates NRF1/NRF2, protecting against oxidative stress and mitochondrial dysfunction.	Binds to CD44 and other receptors, influencing cell proliferation, migration, and inflammation. Different molecular weights have varying skin penetration and effects.

Experimental Data Summary

D-Tetramannuronic Acid: In Vitro Study on Photo-aging

A key study investigated the protective effects of D-Tetramannuronic Acid Tetrasodium Salt (M4) on UVA-induced photo-aging in human keratinocyte (HaCaT) cells.

Parameter	Method	Results	Reference
Cell Viability	MTT Assay	M4 pretreatment significantly increased HaCaT cell viability after UVA irradiation.
Mitochondrial Membrane Potential (MMP)	JC-1 Staining	M4 pretreatment increased MMP, indicating protection against UVA-induced mitochondrial dysfunction.
Reactive Oxygen Species (ROS)	-	M4 pretreatment suppressed UVA-induced ROS generation.

Hyaluronic Acid: Clinical Trial on Skin Hydration and Wrinkles

Numerous clinical trials have demonstrated the efficacy of hyaluronic acid in cosmetic applications. The following table summarizes representative data.

Parameter	Method	Results	Reference
Skin Hydration	Corneometry	Topical application of a 1% hyaluronic acid fluid significantly increased skin hydration at 1, 8, and 24 hours post-application compared to a control site.
Wrinkle Depth	3D Microtopography Imaging	A dermo-cosmetic treatment with six types of hyaluronic acid decreased wrinkle depth by 8.4% after 7 days, 14.5% after 14 days, and 21.8% after 30 days.
Wrinkle Volume	3D Microtopography Imaging	The same treatment decreased wrinkle volume by 11.3% after 7 days, 18.4% after 14 days, and 26.3% after 30 days.
Skin Elasticity	Cutometry	A formulation containing 0.1% hyaluronic acid of different molecular weights showed significant improvement in skin elasticity after 60 days of treatment.

Experimental Protocols

D-Tetramannuronic Acid: Protective Effect on UVA-Induced Photo-aging in HaCaT Cells

Cell Culture and Treatment: Human keratinocyte (HaCaT) cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin. For the experiment, cells were pre-treated with D-Tetramannuronic Acid Tetrasodium Salt (M4) for a specified period before being exposed to UVA radiation (30 J/cm²).

Cell Viability Assay (MTT Assay): Following UVA irradiation, the cell viability was assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Mitochondrial Membrane Potential (MMP) Assay (JC-1 Staining): The MMP was evaluated using the JC-1 fluorescent probe. In healthy cells with high MMP, JC-1 forms aggregates that emit red fluorescence. In apoptotic or unhealthy cells with low MMP, JC-1 remains in its monomeric form and emits green fluorescence. The ratio of red to green fluorescence is used to quantify the MMP.

Western Blot Analysis for Signaling Pathway Proteins: Protein expression levels of SIRT1, pGC-1α, NRF1, and NRF2 were determined by Western blotting to elucidate the underlying molecular mechanism of D-Tetramannuronic acid's protective effects.

Hyaluronic Acid: Clinical Evaluation of Anti-Wrinkle Efficacy

Study Design: A randomized, double-blind, placebo-controlled clinical trial was conducted on female subjects with mild to moderate signs of skin aging.

Product Application: Subjects applied a dermo-cosmetic treatment containing six types of hyaluronic acid or a placebo twice daily for 30 days.

Wrinkle Analysis (3D Microtopography Imaging): Skin replicas of the crow's feet wrinkles were taken at baseline and at specified time points (e.g., 7, 14, and 30 days). These replicas were then analyzed using a 3D microtopography imaging system to quantify changes in wrinkle depth and volume.

Skin Hydration Measurement (Corneometry): A corneometer was used to measure the hydration level of the stratum corneum at baseline and at various time points after product application.

Skin Elasticity Measurement (Cutometry): A cutometer was used to assess the viscoelastic properties of the skin, providing measurements of skin firmness and elasticity.

Visualizations

References

• 1. glooshi.com [glooshi.com]
• 2. Sodium Hyaluronate in Skin Care: Benefits, Side Effects, How It’s Used [healthline.com]
• 3. letsmakebeauty.com [letsmakebeauty.com]
• 4. Sodium Hyaluronate: The Ultimate Hydrating Active Ingredient in Skincare [ingrediox.com]

Safety & Regulatory Compliance

Proper Disposal of D-Tetramannuronic Acid: A Safety and Operations Guide

For Researchers, Scientists, and Drug Development Professionals

Summary of Key Safety Data

Based on the Safety Data Sheet for the related compound D-Mannuronic acid sodium salt, the following hazards should be considered[3]:

Hazard Classification	Precautionary Statement
Acute toxicity, oral (Category 4)	H302: Harmful if swallowed.
Skin corrosion/irritation (Category 2)	H315: Causes skin irritation.
Serious eye damage/eye irritation (Category 2A)	H319: Causes serious eye irritation.

This data is for D-Mannuronic acid sodium salt and should be used as a precautionary guide for D-Tetramannuronic acid in the absence of specific data.

Experimental Protocols: Disposal Procedures

The following step-by-step guidance ensures the safe handling and disposal of D-Tetramannuronic acid waste.

Step 1: Personal Protective Equipment (PPE)

Before handling D-Tetramannuronic acid waste, all personnel must wear appropriate PPE to mitigate risks of skin and eye irritation[3]:

• Eye Protection: Wear chemical safety goggles.

• Hand Protection: Wear protective gloves (e.g., nitrile).

• Body Protection: Wear a lab coat.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is fundamental to safe disposal.

• Solid Waste:

  • Collect all solid D-Tetramannuronic acid waste, including contaminated consumables (e.g., weigh boats, pipette tips), in a dedicated, clearly labeled hazardous waste container.

  • The container must be sealable and made of a compatible material.

• Aqueous Solutions:

  • Collect all aqueous solutions containing D-Tetramannuronic acid in a dedicated, clearly labeled hazardous waste container.

  • Do not mix with other chemical waste streams unless compatibility has been verified.

Step 3: Disposal Pathway

Given the hazardous nature of the monomer, D-Tetramannuronic acid waste should be disposed of as chemical waste. Do not dispose of it down the drain or in the regular trash.

• Labeling: Ensure the hazardous waste container is accurately labeled with the full chemical name ("D-Tetramannuronic acid waste") and any known hazard symbols.

• Storage: Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials.

• Arranging for Pickup: Follow your institution's established procedures for hazardous waste pickup. This typically involves contacting your Environmental Health and Safety (EHS) office.

D-Tetramannuronic Acid Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of D-Tetramannuronic acid.

Caption: Workflow for the safe disposal of D-Tetramannuronic acid waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. D-Tetramannuronic Acid - CD BioSustainable [sustainable-bio.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]

Safeguarding Your Research: A Comprehensive Guide to Handling D-Tetramannuronic Acid

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of D-Tetramannuronic acid. Adherence to these procedures is mandatory for all laboratory personnel to ensure a safe research environment and maintain regulatory compliance.

Essential Safety Information

The following table summarizes the known hazards and required protective measures. This information is based on the available data for Tetra-mannuronic acid sodium salt and general best practices for handling acidic compounds.

Hazard Classification	Recommended Personal Protective Equipment (PPE)	First Aid Measures
Eye Contact	Chemical safety goggles or a full-face shield.[1]	Immediately flush eyes with plenty of flowing water for 10 to 15 minutes, holding eyelids apart. Consult an ophthalmologist.[1]
Skin Contact	Chemical-resistant gloves (e.g., nitrile) and a lab coat or acid-resistant apron.[1]	Wash immediately with plenty of water and soap for at least 15 minutes. Remove contaminated clothing and shoes.[1]
Inhalation	Work in a well-ventilated area, preferably within a chemical fume hood.	Move the affected person to fresh air. If breathing is difficult, seek immediate medical attention.
Ingestion	Do not eat, drink, or smoke in laboratory areas.	Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling D-Tetramannuronic acid is essential to minimize exposure and prevent accidents.

1. Preparation and Engineering Controls:

• Ensure a calibrated eyewash station and safety shower are readily accessible and unobstructed.

• Conduct all work with D-Tetramannuronic acid within a certified chemical fume hood to minimize inhalation exposure.

• Prepare all necessary equipment and reagents before handling the compound.

2. Donning Personal Protective Equipment (PPE):

• Wear a clean, buttoned lab coat or an acid-resistant apron.

• Put on chemical safety goggles. For operations with a higher risk of splashing, a full-face shield should be worn in addition to goggles.

• Wear chemical-resistant gloves (nitrile gloves are a suitable option). Ensure gloves are inspected for any signs of damage before use.

3. Handling and Experimental Use:

• Handle D-Tetramannuronic acid with care to avoid creating dust or aerosols.

• Use appropriate tools (e.g., spatulas, weigh boats) for transferring the solid compound.

• If preparing solutions, slowly add the acid to the solvent, never the other way around, to prevent splashing.

• Keep containers of D-Tetramannuronic acid closed when not in use.

4. Post-Handling Procedures:

• Thoroughly clean the work area with an appropriate decontaminating solution.

• Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by the face shield/goggles, and then the lab coat.

• Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Managing D-Tetramannuronic Acid Waste

Proper disposal of chemical waste is critical for environmental protection and laboratory safety.

1. Solid Waste:

• Collect any solid D-Tetramannuronic acid waste, including contaminated consumables (e.g., weigh boats, pipette tips), in a clearly labeled, sealed waste container.

• The container should be designated for "Chemically Contaminated Solid Waste."

2. Liquid Waste:

• Aqueous solutions of D-Tetramannuronic acid should be neutralized before disposal.

• Slowly add a dilute basic solution (e.g., sodium bicarbonate or sodium hydroxide) to the acidic waste while stirring in a well-ventilated area or fume hood.

• Monitor the pH of the solution. Once the pH is between 6.0 and 8.0, the neutralized solution can be safely poured down the drain with a large volume of running water, in accordance with local regulations.

3. Empty Containers:

• Triple rinse empty containers that held D-Tetramannuronic acid with a suitable solvent (e.g., water).

• The rinsate should be collected and neutralized as liquid waste.

• Deface the label on the empty, rinsed container before disposing of it in the appropriate recycling or trash receptacle.

Workflow for Safe Handling of D-Tetramannuronic Acid

Caption: Workflow for the safe handling of D-Tetramannuronic acid from preparation to disposal.

References

• 1. biosynth.com [biosynth.com]